Aluminum

• IUPAC Name: aluminum
• InChI: InChI=1S/Al
• InChI Key: XAGFODPZIPBFFR-UHFFFAOYSA-N
• Canonical SMILES: [Al]
• Molecular Formula: Al
• DSSTOX Substance ID: DTXSID3040273
• Molecular Weight: 26.981538 g/mol
• Physical Description: Dry Powder; Dry Powder, Other Solid; Dry Powder, Pellets or Large Crystals, Water or Solvent Wet Solid, Liquid; Dry Powder, Water or Solvent Wet Solid; Liquid; Liquid, Other Solid; NKRA; Other Solid; Pellets or Large Crystals; Pellets or Large Crystals, Other Solid; Water or Solvent Wet Solid, A silvery-grey powder or tiny sheets, Silvery-white, malleable, ductile, odorless metal; [NIOSH], Solid, Silvery-white, malleable, ductile, odorless metal.
• Boiling Point: 4221 °F
• Solubility: Insoluble in water and in organic solvents. Soluble in dilute hydrochloric acid., Insoluble
• Density: 2.70
• Vapor Pressure: 0 mmHg (approx)
• CAS No.: 7429-90-5, 91728-14-2
• Melting Point: 1220 ° F, 660 °C, 1220 °F

Description

Aluminum is a lightweight, silvery-white metal with the atomic number 13 and symbol Al. It is the most abundant metal in the Earth's crust . Its low density of 2.70 g/cm³, about one-third that of steel, makes it an essential material in aerospace and automotive research where weight reduction is critical . This compound is characterized by its excellent corrosion resistance, which it owes to a passivating, self-repairing oxide layer that forms on its surface upon exposure to air . It is an excellent conductor of heat and electricity; its electrical conductivity is about two-thirds that of copper, but its light weight makes it advantageous for electrical applications . The metal is non-magnetic, ductile, malleable, and easily machined . In research and development, high-purity this compound is fundamental in metallurgy for creating advanced alloys with elements like magnesium, silicon, and zinc to enhance strength and hardness . It is also critical in materials science for developing coatings and thin films due to its high reflectivity of both visible light and infrared radiation . Furthermore, this compound and its compounds serve as key catalysts and reagents in synthetic organic chemistry, such as in Friedel-Crafts reactions . Its compounds, including this compound oxide, this compound sulfate, and this compound chloride, have wide-ranging applications in water purification, as mordants in dyeing, and in the production of ceramics and glass . This product is intended For Research Use Only. It is not for diagnostic, therapeutic, or any other human, veterinary, or household use.

Aluminum in Biological Systems

Aluminum Bioavailability and Speciation in Biological Environments

The biological activity of this compound is intrinsically linked to its chemical form, or speciation, in the aqueous environments of living organisms. Understanding the factors that govern its bioavailability and the types of complexes it forms is crucial to comprehending its physiological impact.

Aqueous Coordination Chemistry of this compound in Biological Contexts

In aqueous solutions, the this compound ion (Al³⁺) exists as the hexaaqua cation, [Al(H₂O)₆]³⁺. wikipedia.org This complex is characterized by a high positive charge and a small ionic radius, which makes it highly polarizing and prone to hydrolysis. The acidity of the coordinated water molecules is significant, with a pKa of approximately 5. wikipedia.org This means that at physiological pH (around 7.4), the free aqueous Al³⁺ is not the predominant form. Instead, it undergoes hydrolysis to form various hydroxo species. The solubility of this compound hydroxide, Al(OH)₃, is very low at neutral pH, which limits the concentration of free Al³⁺ to less than 10⁻¹¹ mol/L in plasma. nih.gov The aqueous coordination chemistry of this compound is further complicated by the tendency of many of its complexes to hydrolyze and form polynuclear species, many of which are sparingly soluble. researchgate.netnih.govubc.ca

This compound Complexation with Biological Ligands (e.g., Citrate, Phosphate (B84403), Hydroxide)

As a "hard" trivalent metal ion, Al³⁺ has a strong affinity for oxygen-donor ligands, which are abundant in biological systems. researchgate.netnih.govubc.ca This leads to the formation of various complexes with biological ligands such as citrate, phosphate, and hydroxide ions.

Citrate: Citrate is a major low-molecular-weight chelator of this compound in biological fluids and plays a significant role in its absorption and transport. nih.govnih.govresearchgate.net It can form stable, soluble complexes with this compound, thereby increasing its bioavailability. nih.gov The 1:1 complexation of citric acid with Al(III) is a complex process due to the multiple coordination sites and protonation states of the citrate molecule. nih.govresearchgate.net Computational studies have been employed to better understand the deprotonation process of citric acid when it interacts with Al(III), revealing that the metal ion not only increases the acidity of the molecule but also alters its deprotonation pattern. nih.govresearchgate.net The formation of a neutral this compound-citrate complex is thought to facilitate its passage through cell membranes. nih.gov

Phosphate: this compound has a very strong affinity for phosphate, forming insoluble this compound phosphate (AlPO₄) under many conditions. nih.govacs.org This interaction is significant in the gastrointestinal tract, where it can limit the absorption of both this compound and phosphate. nih.gov However, the chemistry of this compound-phosphate interactions is complex, and the formation of soluble complexes is also possible, particularly in the presence of other ligands. acs.org Rising blood plasma phosphate levels have been suggested to potentially increase this compound tissue penetration. nih.gov

Biological Ligand	Interaction with this compound	Significance
Citrate	Forms stable, soluble complexes.	Increases this compound bioavailability and facilitates transport across membranes. nih.govnih.govresearchgate.net
Phosphate	Forms insoluble this compound phosphate (AlPO₄). Can also form soluble complexes.	Limits absorption in the gut. nih.gov Plasma phosphate levels may influence tissue penetration. nih.gov
Hydroxide	Forms this compound hydroxide (Al(OH)₃), which has low solubility at neutral pH.	Limits the concentration of free Al³⁺ in biological fluids. nih.gov

Protein Binding and Transport of this compound (e.g., Transferrin, Albumin)

In the bloodstream, the majority of this compound is bound to proteins. researchgate.netmedscape.com

Transferrin: The primary protein responsible for transporting iron in the blood, transferrin, is also the main carrier of this compound. nih.govubc.canih.govpnas.org this compound binds to the iron-binding sites of transferrin. nih.gov This binding is significant as it provides a pathway for this compound to enter cells via the transferrin receptor-mediated endocytosis process, the same mechanism used for iron uptake. pnas.orgresearchgate.net

Albumin: While some studies have suggested that albumin can also bind this compound, its role in serum transport appears to be minor compared to transferrin. researchgate.netnih.govubc.canih.govnih.gov Quantitative studies have determined binding constants for this compound with both albumin and transferrin. nih.gov

Protein	Role in this compound Transport	Binding Characteristics
Transferrin	Primary carrier of this compound in the blood. nih.govubc.canih.govpnas.org	Binds to the iron-binding sites, facilitating cellular uptake via the transferrin receptor. nih.govpnas.org
Albumin	Minor role in this compound transport in serum. researchgate.netnih.govubc.canih.govnih.gov	Has a lower binding affinity for this compound compared to transferrin. nih.gov

Computational Approaches for this compound Speciation in Biological Systems

Due to the complexity of this compound's aqueous chemistry and the lability of many of its complexes, direct experimental determination of its speciation in biological fluids is challenging. researchgate.netnih.govubc.ca Computational modeling has therefore become an essential tool for predicting the distribution of this compound species under various physiological conditions. researchgate.netnih.govubc.ca These models use stability constants for this compound complexes with various ligands to calculate the equilibrium distribution of species. However, the accuracy of these models is highly dependent on the quality of the input thermodynamic data, and there is a need for more accurate stability constants for key biological ligands like citrate and phosphate. researchgate.netnih.govubc.ca

This compound Toxicity and Mechanisms in Biological Organisms

While this compound has no known physiological function, its accumulation in the body can lead to toxic effects in various organs and systems. medscape.commbimph.comnih.gov The toxicity of this compound is dependent on several factors, including the amount ingested, the rate of entry into the body, tissue distribution, and the rate of excretion. medscape.com

General Toxic Actions and Effects of this compound

The toxic effects of this compound are multifaceted and can occur through several mechanisms at the cellular and molecular levels. medscape.comnih.gov These mechanisms include:

Inhibition of Enzyme Activity and Protein Synthesis: this compound can interfere with the function of numerous enzymes and alter protein synthesis. medscape.comnih.gov

Alterations in Nucleic Acid Function: It can also impact the function of nucleic acids. medscape.comnih.gov

Changes in Cell Membrane Permeability: this compound can alter the permeability of cell membranes. medscape.comnih.gov

Oxidative Stress: A significant mechanism of this compound toxicity is the induction of oxidative stress, leading to an imbalance between the production of reactive oxygen species and the antioxidant defense system. semanticscholar.orgresearchgate.net This can result in lipid peroxidation, DNA damage, and protein oxidation. nih.gov

Disruption of Mineral Homeostasis: Due to its similar charge and ionic radius, this compound can compete with essential cations such as magnesium, calcium, and iron, disrupting their normal physiological roles. medscape.com For example, it can interfere with iron metabolism by affecting its absorption, transport, and binding to transferrin. medscape.com

These toxic actions can manifest in various organ systems, including the central nervous system, skeletal system, and hematopoietic system. medscape.comsemanticscholar.orgresearchgate.net For instance, this compound has been shown to induce microcytic anemia and is considered a neurotoxic element. medscape.comsemanticscholar.org

Mechanism of Toxicity	Description	Cellular/Systemic Effects
Enzyme Inhibition	Interferes with the catalytic activity of various enzymes. medscape.comnih.gov	Disruption of metabolic pathways.
Oxidative Stress	Promotes the generation of reactive oxygen species, overwhelming antioxidant defenses. semanticscholar.orgresearchgate.net	Damage to lipids, proteins, and DNA. nih.gov
Disruption of Mineral Homeostasis	Competes with essential cations like iron, calcium, and magnesium for binding sites. medscape.com	Impaired iron metabolism, potential for anemia, and disruption of signaling pathways. medscape.com
Alteration of Membrane Permeability	Changes the physical properties and transport functions of cell membranes. medscape.comnih.gov	Disruption of cellular transport and signaling.

Immunologic Alterations and Pro-inflammatory Effects

This compound salts are widely used as adjuvants in vaccines to enhance the immune response. chop.edunih.govimmunizationmanagers.orgcdc.govpharmacytimes.com This effect is largely attributed to their ability to induce a local inflammatory response. nih.gov One of the key mechanisms behind this pro-inflammatory effect is the activation of the NLRP3 inflammasome. nih.govinvivogen.comnih.govresearchgate.net The process involves the phagocytosis of this compound salt crystals, which leads to lysosomal damage and destabilization. nih.govinvivogen.com This, in turn, triggers the activation of the NLRP3 inflammasome, a multiprotein complex that plays a central role in innate immunity by activating caspase-1 and leading to the maturation and secretion of pro-inflammatory cytokines like interleukin-1β (IL-1β) and IL-18. invivogen.comnih.govresearchgate.net

Beyond their role as adjuvants, toxic exposure to this compound can lead to immunotoxicity by inhibiting the function of lymphocytes and macrophages. nih.gov Chronic exposure can also lead to the formation of granulomas. nih.gov In genetically susceptible individuals, this compound has been linked to the induction and persistence of chronic intestinal inflammation. nih.gov Studies have also shown that this compound compounds can trigger the release of a range of pro-inflammatory cytokines, growth factors, and chemokines from monocytic cells. nih.gov

Table 2: Research Findings on this compound's Immunological and Pro-inflammatory Effects

Effect	Mechanism/Observation	Cell/System Studied	Reference
Adjuvant Effect	Boosts immune response to vaccines.	In vivo (general)	chop.edunih.govimmunizationmanagers.orgcdc.govpharmacytimes.com
NLRP3 Inflammasome Activation	Phagocytosis of this compound salts leads to lysosomal damage and inflammasome activation.	Human and mouse macrophages	nih.govinvivogen.comnih.govresearchgate.net
Pro-inflammatory Cytokine Release	Increased levels of IL-1β, IL-18, and other inflammatory mediators.	Human monocytic cell line (U-937)	nih.gov
Immunotoxicity	Inhibition of lymphocyte and macrophage functions.	In vivo	nih.gov
Granuloma Formation	Chronic granulomatous inflammation.	In vitro and in vivo	nih.gov

Genotoxicity

There is evidence to suggest that this compound can be genotoxic, meaning it can damage DNA and chromosomes. nih.gov Studies have shown that this compound can induce DNA damage in a dose-dependent manner. nih.gov This damage can manifest as DNA double-strand breaks. nih.govresearchgate.net The mechanisms by which this compound induces this damage are thought to involve the formation of complexes with chromatin and the induction of oxidative stress.

Furthermore, this compound has been shown to cause chromosomal aberrations, such as inter-chromosomal and inter-chromatid connections, and an increase in the frequency of micronuclei. nih.govresearchgate.netresearchgate.net In addition to causing DNA damage, this compound may also inhibit DNA repair mechanisms, further contributing to its genotoxic potential. nih.govresearchgate.net Exposure to this compound can also lead to disruptions in the cell cycle. nih.govnih.gov

Table 3: Research Findings on the Genotoxicity of this compound

Effect	Observation	Organism/System Studied	Reference
DNA Damage	Dose-dependent induction of DNA damage, including double-strand breaks.	Human peripheral blood lymphocytes, Plant cells	nih.govnih.govresearchgate.net
Chromosomal Aberrations	Increased frequency of micronuclei and chromosomal abnormalities.	Vicia faba root cells, Mammalian cells	nih.govnih.govresearchgate.netresearchgate.net
Inhibition of DNA Repair	Decreased capacity to repair radiation-induced DNA lesions.	Human peripheral blood lymphocytes	nih.govresearchgate.net
Cell Cycle Dysfunction	Proliferation arrest in the G2/M phase.	V79 cells	nih.gov

Peptide Denaturation and Aggregation (e.g., Amyloidogenesis)

This compound has been implicated in the process of peptide denaturation and aggregation, with a particular focus on its potential role in amyloidogenesis, the formation of amyloid fibrils. nih.gov This is of significant interest in the context of neurodegenerative diseases such as Alzheimer's disease, where the aggregation of amyloid-beta (Aβ) peptides is a key pathological feature. nih.gov

Research has demonstrated that this compound can promote the aggregation of synthetic Aβ protein. nih.gov It appears to induce a conformational change in Aβ peptides, from an initial random coil structure to a β-sheet configuration, which facilitates their aggregation. Studies have found a close relationship between the presence of this compound and Aβ in the brains of individuals with familial Alzheimer's disease, with both substances co-localizing in senile plaques. alzheimersnewstoday.comnih.gov This suggests that genetic predispositions in familial Alzheimer's disease may promote the accumulation of this compound, which in turn could foster the accumulation of Aβ, or vice versa. alzheimersnewstoday.com

Table 4: Research Findings on this compound and Peptide Aggregation

Finding	Method/Observation	Peptide/System Studied	Reference
Promotion of Aβ Aggregation	Gel-electrophoresis and immunoblotting showed increased aggregation of Aβ in the presence of this compound.	Synthetic amyloid beta-protein (β1-40)	nih.gov
Induction of β-sheet Conformation	Fluorescence quenching, UV-visible and circular dichroism spectroscopy indicated a structural transformation of Aβ from random coil to β-sheet.	Aβ40 peptides
Co-localization with Aβ in Brain Tissue	This compound-specific fluorescence microscopy revealed a high degree of co-localization of this compound and Aβ in senile plaques.	Brain tissue from donors with familial Alzheimer's disease	alzheimersnewstoday.comnih.gov

Enzymatic Dysfunction

This compound has been shown to interfere with the function of various enzymes. nih.gov One notable example is its effect on ATPases, enzymes crucial for cellular energy transport. Studies have demonstrated that this compound can inhibit the activity of (Na+/K+)ATPase in the brain and kidneys. nih.govoup.com This inhibition can occur without altering the expression of the enzyme's protein subunits, suggesting a direct effect on its activity. nih.govoup.com this compound has also been shown to inhibit H+-ATPase activity, potentially by altering the surface potential of the plasma membrane. nih.govfrontiersin.org

The interaction of this compound with other metal-dependent enzymes has also been investigated. While some studies suggest that the toxic effects of this compound may not primarily be through interaction with enzymatic catalytic metal binding sites, there are instances where this compound has been shown to affect enzyme activity. murdoch.edu.aunih.gov For example, this compound chloride has been observed to have a stimulatory effect on phospholipase A2 at low concentrations and an inhibitory effect at higher concentrations. murdoch.edu.au

Table 5: Research Findings on this compound and Enzymatic Dysfunction

Enzyme	Effect of this compound	Organism/System Studied	Reference
(Na+/K+)ATPase	Inhibition of activity.	Rat brain and kidney	nih.govoup.com
H+-ATPase	Inhibition of activity.	Squash roots, Sugar beet roots	nih.govfrontiersin.orgoup.com
Phospholipase A2	Stimulatory at low concentrations, inhibitory at high concentrations.	In vitro assay	murdoch.edu.au

Metabolic Derangement

The toxic actions of this compound can lead to metabolic derangement. nih.gov While the specific mechanisms are complex and multifaceted, the inhibition of key enzymes, as discussed in the previous section, plays a significant role. For instance, the disruption of ATPase activity can have widespread consequences for cellular metabolism by affecting ion gradients and energy-dependent processes.

Membrane Perturbation

The cell membrane is a primary target for this compound toxicity. nih.govnih.gov this compound has a strong affinity for the phospholipids that make up the cell membrane, and its binding can lead to structural and functional alterations. nih.gov Studies have shown that this compound can increase the microviscosity of membranes. nih.gov

The interaction of this compound with specific membrane lipids has also been investigated. It has been found that phosphatidylinositol-4,5-bisphosphate, a key signaling lipid, has a high affinity for this compound. murdoch.edu.aunih.gov The binding of this compound to membrane lipids can be influenced by the presence of other cations, such as calcium, and can be prevented by chelating agents like citrate. murdoch.edu.aunih.gov Different this compound compounds have been shown to have varying degrees of damaging effects on phospholipid bilayers, with this compound chloride inducing the most significant perturbations. doi.orgresearchgate.net These interactions with the cell membrane can lead to changes in membrane potential and the function of membrane-bound proteins, such as ion channels and ATPases. frontiersin.orgdoi.orgresearchgate.net

Table 6: Research Findings on this compound and Membrane Perturbation

Effect	Observation	System Studied	Reference
Binding to Phospholipids	High affinity for membrane lipids, particularly phosphatidylinositol-4,5-bisphosphate.	Microsomes and liposomes	murdoch.edu.aunih.gov
Alteration of Membrane Structure	This compound chloride induced significant damaging effects on phospholipid bilayers.	Dimyristoylphosphatidylcholine (DMPC) and dimyristoylphosphatidylethanamine (DMPE) bilayers	doi.orgresearchgate.net
Increased Membrane Microviscosity	This compound increased the microviscosity of erythrocyte membranes.	Rabbit erythrocytes	nih.gov
Alteration of Membrane Potential	Changes in membrane potential are a key functional change under this compound stress.	Plant roots	frontiersin.org

Iron Dyshomeostasis

This compound exposure can disrupt the delicate balance of iron in the body, a condition known as iron dyshomeostasis. Research indicates that this compound chloride (AlCl₃) induces iron accumulation in the hippocampus of rats, accompanied by oxidative stress and impaired learning and memory. nih.gov This accumulation is linked to disordered expression of proteins involved in iron import, export, and storage. nih.gov Specifically, studies have shown that this compound exposure increases the expression of divalent metal transporter 1 (DMT1), which enhances iron import, while decreasing the expression of ferroportin 1 (Fpn1), which reduces iron export. nih.gov

Furthermore, this compound has been observed to decrease the expression of ferritin heavy chains (Fth), leading to an increase in free iron. nih.gov The iron regulatory factor, iron regulatory protein 2 (IRP2), was found to be decreased, while hepcidin levels increased in rats exposed to AlCl₃. nih.gov In an animal model of this compound overload using this compound gluconate, increases in tissue this compound content were paralleled by elevations of tissue iron in various organs, including the kidney, liver, heart, spleen, and several brain regions. nih.gov This increase in tissue iron may be due to the stabilization of IRP-2 by this compound, which promotes transferrin receptor synthesis and blocks ferritin synthesis. nih.gov The disruption of iron homeostasis and the subsequent iron overload may contribute to the neurodegenerative effects associated with this compound toxicity. nih.govresearchgate.net

Parameter	Effect of this compound Exposure	Reference
Iron Content in Hippocampus	Increased	nih.gov
Divalent Metal Transporter 1 (DMT1) Expression	Increased	nih.gov
Ferroportin 1 (Fpn1) Expression	Decreased	nih.gov
Ferritin Heavy Chains (Fth) Expression	Decreased	nih.gov
Iron Regulatory Protein 2 (IRP2)	Decreased	nih.gov
Hepcidin	Increased	nih.gov
Tissue Iron Content (Kidney, Liver, Heart, Spleen, Brain)	Increased	nih.gov

Apoptosis and Necrosis

This compound has been shown to induce cell death through both apoptosis and necrosis in various cell types. nih.govoup.comnih.gov In vitro studies using neuroblastoma cells (SH-SY5Y and Neuro-2a) have demonstrated that this compound compounds, such as this compound chloride and this compound maltolate, can cause a combination of these two forms of cell death. oup.comnih.govresearchgate.net

Apoptosis, or programmed cell death, induced by this compound is characterized by cellular shrinkage, nuclear condensation and fragmentation, and the activation of key proteins like caspases. oup.comnih.gov For instance, treatment of Neuro-2a cells with this compound maltolate led to the activation of caspase 3 and the externalization of phosphatidylserine, both hallmarks of apoptosis. nih.gov This apoptotic process appears to be dependent on new protein synthesis, as it can be inhibited by cycloheximide. oup.com Furthermore, gene expression studies suggest the involvement of the p53 pathway, with increased p53 mRNA, a subsequent increase in Bax expression, and a decrease in Bcl-2 expression, indicating a pro-apoptotic shift. oup.comnih.gov

Cell Line	This compound Compound	Observed Cell Death	Key Findings	Reference
Neuro-2a (murine neuroblastoma)	This compound maltolate	Apoptosis and Necrosis	p53 pathway implicated in apoptosis; apoptosis dependent on protein synthesis.	oup.comnih.gov
SH-SY5Y (human neuroblastoma)	This compound chloride	Apoptosis and Necrosis	Cell death rescued by caspase-3 siRNA and necrostatin-1.	researchgate.net
Co-cultured neurons and astrocytes	This compound	Apoptosis (in astrocytes)	This compound accumulated in both cell types, but apoptosis was specific to astrocytes.	nih.gov
V79 (Chinese hamster fibroblasts)	This compound chloride	Apoptosis and Necrosis	Necrosis observed at higher concentrations, apoptosis at lower concentrations.	researchgate.net

This compound Neurotoxicity

This compound is a recognized neurotoxicant that has been implicated in neurodegenerative and neurodevelopmental disorders. nih.govgeoengineeringwatch.org The mechanisms underlying its neurotoxicity are multifaceted and involve various cellular and molecular pathways. nih.govnih.gov Chronic exposure to this compound can lead to its accumulation in the nervous system, causing significant damage to hippocampal cellular structure. oup.com

Mechanisms of this compound Neurotoxicity

The neurotoxic effects of this compound are mediated by a range of mechanisms, including the induction of oxidative stress, inflammation, mitochondrial dysfunction, and interference with neurotransmitter systems. nih.govresearchgate.net this compound has been shown to promote the formation and accumulation of insoluble amyloid beta (Aβ) protein and hyperphosphorylated tau, which are pathological hallmarks of Alzheimer's disease. nih.govjst.go.jp It can also disrupt calcium homeostasis and interfere with synaptic plasticity. nih.gov

A key mechanism of this compound neurotoxicity involves the activation of the brain's innate immune cells, primarily microglia, astrocytes, and macrophages. geoengineeringwatch.orgnih.govresearchgate.net Once activated, these glial cells release neurotoxic concentrations of pro-inflammatory cytokines, chemokines, immune mediators, and excitotoxins like glutamate. geoengineeringwatch.orgnih.govbenthamdirect.com

Microglia: In vitro studies using BV-2 microglial cells have shown that this compound can alter the purinergic signaling system, which is involved in inflammatory responses. nih.gov this compound exposure can also activate microglia, leading to an increase in extracellular ATP, which in turn stimulates the P2X7 receptor and activates the NLRP3 inflammasome, resulting in the release of the pro-inflammatory cytokine IL-1β. researchgate.net

Astrocytes: this compound exposure has been shown to induce the proliferation of reactive astrocytes. researchgate.net Studies on primary rat astrocytes and CTX-TNA2 cell lines demonstrated that this compound increased the expression of Glial Fibrillary Acidic Protein (GFAP), a marker for reactive astrogliosis. researchgate.net

Macrophages: this compound-based adjuvants have been found to decrease the viability of macrophages and induce the formation of reactive oxygen species. escholarship.org

This activation of the brain's immune system contributes to a state of chronic neuroinflammation, which is a common feature in many neurodegenerative diseases. nih.govresearchgate.net

The concept of "immunoexcitotoxicity" has been proposed as a central mechanism for this compound's neurotoxic effects. geoengineeringwatch.orgbenthamdirect.comresearchgate.net This process involves the deleterious interaction between inflammatory cytokines released by activated microglia and astrocytes, and the excitatory neurotransmitter glutamate. geoengineeringwatch.orgresearchgate.net

Activated microglia and astrocytes are major sources of both pro-inflammatory cytokines and glutamate in the brain. geoengineeringwatch.org this compound exposure has been shown to increase the levels of both these substances. geoengineeringwatch.org The released inflammatory cytokines can, in turn, enhance the sensitivity of glutamate receptors and interfere with the removal of glutamate from the synapse, leading to prolonged and excessive stimulation of these receptors (excitotoxicity). nih.gov This crosstalk between the immune and glutamatergic systems results in a self-amplifying cycle of inflammation and excitotoxicity, ultimately leading to neuronal damage and death. geoengineeringwatch.orgresearchgate.net For example, TNF-α, a cytokine elevated by this compound exposure, can trigger the release of glutamate from microglia. geoengineeringwatch.org

Studies have shown that this compound can inhibit the activity of several enzymes, including:

Hexokinase: This is a key enzyme in glycolysis, and its inhibition by this compound is pH-dependent. researchgate.net

Aconitase: This Krebs cycle enzyme appears to be strongly inhibited by the presence of this compound. researchgate.net

Complexes of the Electron Transport Chain: this compound has been demonstrated to decrease the activity of complex I (NADH dehydrogenase), complex II (succinate dehydrogenase), and complex IV (cytochrome oxidase) in the mitochondria of rat brains. nih.gov

Enzyme/Complex	Effect of this compound	Metabolic Pathway	Reference
Hexokinase	Inhibition	Glycolysis	researchgate.net
Aconitase	Inhibition	Krebs Cycle	researchgate.net
α-ketoglutarate dehydrogenase	Activation	Krebs Cycle	researchgate.net
Succinate dehydrogenase	Activation	Krebs Cycle	researchgate.net
Complex I (NADH dehydrogenase)	Inhibition	Electron Transport Chain	nih.gov
Complex II (Succinate dehydrogenase)	Inhibition	Electron Transport Chain	nih.gov
Complex IV (Cytochrome oxidase)	Inhibition	Electron Transport Chain	nih.gov

Promotion of Brain Inflammation

Exposure to this compound has been shown to selectively increase inflammatory processes within the brain. researchgate.netconsensus.app Studies on mice exposed to this compound lactate in their drinking water for 10 weeks demonstrated a significant uptick in brain inflammation. researchgate.netconsensus.app This response was observed even at concentrations similar to those found in some residential drinking water supplies that have been correlated with a higher prevalence of Alzheimer's disease. researchgate.net

The inflammatory response is characterized by the activation of key cellular signaling pathways and the increased production of inflammatory molecules. Specifically, levels of activated nuclear factor-kappa B (NF-κB), a crucial transcription factor involved in immune responses, were found to be significantly elevated in the brains of this compound-treated animals. researchgate.net This activation leads to the upregulation of pro-inflammatory cytokines. Research has confirmed increased levels of tumor necrosis factor-alpha (TNF-α) and interleukin-1alpha (IL-1α) in the brains of animals exposed to this compound. researchgate.netconsensus.app Furthermore, the messenger RNA (mRNA) for TNF-α was also found to be upregulated, indicating an increase in its production at the genetic level. researchgate.net

Histological examination revealed an enhancement of glial fibrillary acidic protein (GFAP) levels and the presence of reactive microglia in the striatum of this compound-treated animals, further signs of a neuroinflammatory response. researchgate.net These pro-inflammatory effects of this compound appear to be specific to the brain, as parallel changes were not observed in the serum or liver of the treated animals. researchgate.netconsensus.app This suggests that while this compound exposure may not directly cause the abnormal production of the primary components of senile plaques, it can exacerbate the underlying inflammatory events associated with brain aging, potentially contributing to the progression of neurodegeneration. researchgate.net this compound is considered a proinflammatory neurotoxin that can activate glial cells, which in turn release these inflammatory cytokines. nih.govresearchgate.net

Disturbance of Calcium Homeostasis

This compound has been found to disrupt the delicate balance of calcium within the brain, a process known as calcium homeostasis. nih.govnih.gov This interference can lead to altered neuronal function and resembles changes that occur during aging and in Alzheimer's disease. nih.gov

Studies have shown that chronic administration of this compound results in a significant increase in calcium levels within synaptosomes, the presynaptic terminals of neurons. nih.gov This accumulation is linked to a decrease in the activity of Ca2+ ATPase, a key enzyme responsible for pumping calcium out of the cell to maintain low intracellular concentrations. nih.gov Additionally, research indicates that this compound exposure leads to a significant increase in calcium uptake through voltage-operated calcium channels. nih.gov

The elevated intracellular calcium levels have further downstream effects, including an increase in the activity of calpain, a calcium-dependent protease. nih.gov The toxic effects of this compound are thought to be mediated through these modifications in intracellular calcium homeostasis, which can ultimately impair neuronal function. nih.gov this compound can compete with and substitute for essential ions like magnesium (Mg2+), iron (Fe2+/3+), and particularly calcium (Ca2+) in or on proteins and their co-factors, further contributing to the disruption of cellular processes. nih.govsigmaaldrich.com Following the entry of this compound into a cell, it can decrease the accumulation of inositol phosphates, such as inositol-1,4,5-triphosphate (IP3), leading to disturbances in intracellular Ca2+ homeostasis. nih.gov

Interaction with Phosphate-rich Nucleic Acids and Genetic Processes

This compound demonstrates a strong affinity for phosphate groups, which are integral components of many vital biological molecules. nih.gov This interaction is a key aspect of its biological activity and potential toxicity. This compound's interactions are notable with adenosine triphosphate (ATP), the primary energy currency of the cell, as well as with the phosphate backbones of nucleic acids like DNA and RNA. nih.gov

In aqueous solutions, this compound is a potent aggregator of organic and biological molecules. nih.gov This property extends to its interaction with chromatin, the complex of DNA and proteins (primarily histones) that forms chromosomes within the nucleus of eukaryotic cells. Research suggests that this compound can cross-link certain linker histone-DNA-associated chromatin domains. nih.gov Given that the genetic material within chromatin is in a constant state of dynamic motion for gene activation and deactivation, which involves biologically necessary divalent metal ions like Ca2+ and Mg2+, the introduction of this compound can interfere with these crucial genetic processes. nih.gov

The interaction of this compound with phosphate-containing molecules is a primary event in its cellular toxicity. nih.gov For instance, in the phosphoinositide-associated signaling pathway, this compound ions can interact with guanine nucleotide-binding proteins (G proteins) and a specific phospholipase C, leading to an inhibitory effect on signal transduction. nih.gov

Neurological Disorders Associated with this compound Exposure

This compound is a recognized neurotoxin that has been linked to several neurodegenerative diseases. nih.govjst.go.jp While the relationship between this compound exposure and these disorders remains a subject of ongoing research and some controversy, evidence suggests a potential association with conditions such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis. nih.govmdpi.com The metal is environmentally abundant and can accumulate in the central nervous system over a lifetime. nih.gov This accumulation may reach a critical point where it contributes to the onset and progression of neurodegeneration and cognitive decline. nih.gov

Alzheimer's Disease (AD)

The potential link between this compound exposure and Alzheimer's disease (AD) has been a topic of scientific debate for decades. ccohs.camedicalnewstoday.com AD is the most common cause of senile brain disease, characterized by initial deficits in learning and memory that progress to affect all aspects of intellectual function. ccohs.ca Post-mortem examinations have frequently revealed higher than normal concentrations of this compound in the brain tissue of individuals with AD. ccohs.canih.gov

While it is known that this compound is toxic to nerve cells, it is still unclear whether the accumulation of this compound in the brain is a cause of Alzheimer's disease or a consequence of the disease process. ccohs.caalzheimersresearchuk.org Some studies suggest that a damaged blood-brain barrier in AD patients may allow more this compound to enter the brain, and impaired waste clearance systems might prevent its efficient removal. alzheimersresearchuk.org However, other research points to a more active role for this compound in the disease's pathology. nih.gov For example, high concentrations of this compound have been shown to increase the aggregation and deposition of amyloid-beta protein, a key feature of AD neuropathology. nih.gov Furthermore, this compound has been found to increase inflammatory signaling in the brain, another hallmark of AD. nih.gov

A significant body of research has documented the presence of elevated this compound levels in the brain tissue of patients with Alzheimer's disease. ccohs.caalzheimersnewstoday.com Post-mortem studies have consistently shown that individuals with AD often have higher concentrations of this compound in their brains compared to healthy individuals. ccohs.caalzheimersresearchuk.org This accumulation is not a normal feature of healthy brain tissue. ccohs.ca

Notably, this finding extends to both sporadic and familial forms of the disease. In a study focusing on familial Alzheimer's disease (fAD), a rare, inherited form of the condition, researchers recorded some of the highest brain-aluminum levels ever measured. alzheimersnewstoday.com The study examined 144 brain tissue samples from 12 fAD patients and found this compound in every sample. alzheimersnewstoday.com

The following table summarizes the this compound content found in the brain tissue of these familial AD patients.

This compound Concentration (µg/g dry wt.)	Percentage of Tissue Samples	Pathological Significance
> 2.0	~40%	Considered concerning
> 3.0	58%	Considered a significant hazard alzheimersnewstoday.com
> 10.0	Found in 5 patients	Typically found in this compound-triggered encephalopathy alzheimersnewstoday.com

Data sourced from a study on brain tissue in familial Alzheimer's disease. alzheimersnewstoday.com

These findings suggest that a genetic predisposition to AD may be accompanied by a greater tendency to accumulate and retain this compound in the brain. alzheimersnewstoday.com The concentrations found in some fAD patients were exceptionally high, reaching levels typically associated with encephalopathy known to be caused by this compound. alzheimersnewstoday.com In another study comparing fAD donors to a control group without neurological impairment, the median brain this compound levels were significantly higher in the fAD group. alzheimersnewstoday.com

Recent research using advanced imaging techniques has provided compelling evidence of the close physical association between this compound and amyloid-beta (Aβ) plaques, the primary neuropathological hallmark of Alzheimer's disease. alzheimersnewstoday.comnih.gov Studies on brain tissue from donors with familial Alzheimer's disease (fAD) have demonstrated a very high degree of co-localization of these two factors. nih.gov

Using this compound-specific fluorescence microscopy, scientists have visualized this compound deposits directly within the Aβ aggregates that form senile plaques. alzheimersnewstoday.comresearchgate.net This intimate weaving of this compound and amyloid-beta is observed not only in the scattered senile plaques in different brain regions but also in the blood vessels, resembling cerebral amyloid angiopathy. alzheimersnewstoday.comnih.gov

This co-localization suggests a potential interaction between this compound and Aβ. It has been proposed that this compound may promote the aggregation and precipitation of amyloid-beta. alzheimersnewstoday.com The consistent finding of this compound within these pathological protein deposits points to its potential involvement in the formation or stabilization of these structures. alzheimersresearchuk.orgalzheimersnewstoday.com

Furthermore, this compound has also been identified separately from amyloid-beta in intracellular compartments, including within neurons and glial cells. alzheimersnewstoday.comnih.gov Research has also shown that this compound is co-located with phosphorylated tau protein, the main component of neurofibrillary tangles, another key feature of AD. iospress.comsciencedaily.com However, the association appears more pronounced with amyloid-beta, suggesting that this compound's interaction with Aβ might be an earlier event in the disease cascade. sciencedaily.com The consistent and specific co-location of this compound with the core pathological features of AD strongly suggests its intricate involvement in the disease process. iospress.com

2.2.2.2.1.1. This compound Accumulation in Brain Tissue of AD Patients[10][14][15]2.2.2.2.1.2. Co-location of this compound with Amyloid-beta in Neuropathology[10][15]2.2.2.2.1.3. Promotion of Amyloid Aggregation and Accumulation by this compound

This compound has been identified as a neurotoxin that may play a significant role in the pathogenesis of Alzheimer's disease by promoting the aggregation and accumulation of amyloid-beta (Aβ) peptides. The metal acts as a cross-linker, facilitating the oligomerization of Aβ nih.govnih.gov. This process involves this compound inducing a conformational change in the Aβ protein, transforming its initial random coil structure into a β-sheet configuration, which is more prone to aggregation nih.govnih.gov. In vitro studies have demonstrated that this compound directly promotes the aggregation of synthetic amyloid beta-protein nih.gov.

The mechanism of this compound-induced amyloidogenesis is multifaceted. It can directly cause Aβ42 peptide monomers to clump together, forming the dense, insoluble spherical deposits that are precursors to senile plaques nih.gov. These aggregates can range from small particles to longer, rigid rods, depending on the concentration of this compound nih.gov. Indirectly, this compound contributes to Aβ accumulation by impairing its clearance from the central nervous system nih.gov. One way it achieves this is by downregulating neprilysin, a key enzyme responsible for the degradation of Aβ peptides nih.gov.

Furthermore, this compound's interaction with metal-binding amino acids and phosphorylated amino acids allows it to act as a cross-linker for various proteins, leading to their oligomerization and resistance to degradation by proteases nih.gov. This property not only promotes the self-aggregation of Aβ but also of other proteins like neurofilament and microtubule-associated proteins nih.gov. The resulting accumulation of these aggregated proteins is a hallmark of neurodegenerative diseases.

2.2.2.2.1.4. miRNA-mediated Gene Expression Down-regulation

This compound exposure can lead to alterations in the expression of microRNAs (miRNAs), which are small non-coding RNA molecules that play a crucial role in regulating gene expression. While the primary function of miRNAs is to down-regulate gene expression by inhibiting mRNA translation or promoting its degradation, they can also, under certain conditions, up-regulate gene expression childrenshealthdefense.org.

In the context of neurotoxicity, this compound has been shown to up-regulate specific miRNAs, such as miRNA-34a. This up-regulation, in turn, leads to the down-regulation of its target gene, TREM2 nih.gov. TREM2 is a key microglial receptor protein essential for the phagocytic clearance of Aβ42 peptides. The this compound-induced down-regulation of TREM2 impairs the ability of microglial cells to clear these neurotoxic peptides, contributing to their accumulation and the formation of amyloid plaques nih.gov.

Research in plant biology has also extensively documented the impact of this compound on miRNA expression. In rice and barley roots, this compound exposure triggers broad changes, causing both up- and down-regulation of numerous miRNA families advancedtherapyclinic.comresearchgate.net. These miRNAs are involved in regulating various metabolic pathways as a response to this compound-induced stress advancedtherapyclinic.com. For instance, in Medicago sativa, miR156 is down-regulated in response to this compound, indicating its role as a negative regulator of the plant's this compound stress response frontiersin.org.

Autism Spectrum Disorder (ASD)

Several studies have reported a potential link between this compound exposure and Autism Spectrum Disorder (ASD), a neurodevelopmental condition with a complex etiology involving both genetic and environmental factors nih.gov. Research has consistently found elevated levels of this compound in the brain tissue of individuals diagnosed with ASD when compared to neurotypical controls nih.govstepaheadaba.com.

One study recorded some of the highest values for this compound in human brain tissue yet, with mean concentrations across the occipital, frontal, temporal, and parietal lobes being 3.82, 2.30, 2.79, and 3.82 μg/g dry weight, respectively nih.gov. In one case, the occipital lobe of a 15-year-old boy with ASD contained 8.74 μg/g dry weight of this compound nih.gov. Fluorescence microscopy has shown that this this compound is often located intracellularly within non-neuronal cells, such as microglia and other inflammatory cells, in the meninges, vasculature, and both grey and white matter nih.gov.

The source and implications of this this compound accumulation are still under investigation. Some researchers have suggested a correlation between the use of this compound adjuvants in childhood vaccines and the rising prevalence of ASD nih.govadvancedtherapyclinic.com. However, this is a contentious area of research, and other studies have not found a significant association between this compound exposure from vaccines and ASD thetreetop.com.

Multiple Sclerosis (MS)

Evidence suggests a potential role for this compound in the pathology of Multiple Sclerosis (MS), a chronic neurodegenerative disease of the central nervous system. Studies have found significantly higher concentrations of this compound in the brain tissue of individuals with MS compared to those without neurodegenerative conditions nih.govmultiplesclerosisnewstoday.com.

The this compound content in the brain tissue of MS donors has been described as "universally high," with many samples containing concentrations greater than 10 μg/g dry weight nih.gov. Using this compound-specific fluorescence microscopy, researchers have identified this compound in both intracellular and extracellular locations within the brain tissue of MS patients nih.gov. A notable finding is the association of this compound with corpora amylacea, which are glycoproteinaceous bodies found in the brain that increase with age and in neurodegenerative diseases, suggesting a possible role for this compound in the neurodegenerative processes of MS nih.gov.

Furthermore, animal models of this compound intoxication have shown that myelin, the protective sheath around nerve fibers that is damaged in MS, is a primary target for this compound in the brain hippocraticpost.com. This observation supports the hypothesis that human exposure to this compound could be a contributing factor to the disease hippocraticpost.com. Research has also indicated that individuals with both relapsing-remitting MS (RRMS) and secondary progressive MS (SPMS) have a high body burden of this compound, as evidenced by significant excretion of this compound in their urine hippocraticpost.com.

Parkinson's Disease (PD)

The relationship between this compound exposure and Parkinson's Disease (PD), a progressive neurodegenerative disorder affecting movement, is an area of ongoing research. Several lines of evidence suggest a potential link.

Studies have identified elevated concentrations of this compound in specific brain regions of PD patients, including the substantia nigra, caudate nucleus, and globus pallidus nih.gov. Increased this compound levels have also been found in the neuromelanin granules of individuals with PD nih.gov. Occupational health studies have provided further correlational evidence; a study of male miners in Ontario, Canada, found that those exposed to respirable this compound dust had higher rates of Parkinson's disease, and the risk appeared to increase with the duration of exposure nih.gov.

Mechanistically, this compound may contribute to PD pathology in several ways. It has been shown to activate monoamine oxidase B, an enzyme whose activity increases with age and in PD, and which may contribute to the formation of α-synuclein fibrils, a hallmark of the disease nih.gov. In animal models, specifically zebrafish, exposure to this compound led to an increased expression of several genes associated with Parkinson's disease, promoted neurodegeneration, and reduced levels of myelin in the brain parkinsonsnewstoday.com.

Dialysis Encephalopathy (DE)

Dialysis Encephalopathy (DE) is a severe neurological syndrome for which the link to this compound toxicity is well-established and widely accepted nih.gov. This condition primarily affects individuals with chronic renal failure undergoing dialysis and is characterized by a progressive decline in neurological function, including speech difficulties, motor abnormalities, dementia, and seizures nih.govoup.com.

The primary cause of DE is the accumulation of this compound in the body, particularly the brain. Historically, the main sources of this this compound were contaminated dialysate fluid and the long-term use of oral this compound-containing phosphate binders to manage hyperphosphatemia in renal failure patients nih.gov.

Post-mortem studies have revealed significantly higher concentrations of this compound in the gray matter of patients who died with DE compared to both uremic patients on dialysis who died of other causes and non-uremic control subjects nih.gov. For instance, one study reported brain gray-matter this compound values of 25 parts per million (ppm) in DE patients, compared to 6.5 ppm in other dialysis patients and 2.2 ppm in controls nih.gov. Although the incidence of DE has decreased significantly with the implementation of water purification for dialysate and the reduced use of this compound-based phosphate binders, it remains a critical example of this compound-induced neurotoxicity.

This compound in Plant Biology

This compound is the most abundant metal in the Earth's crust, but its availability and biological impact on plants are highly dependent on soil pH frontiersin.orgnih.gov. In neutral or alkaline soils, this compound exists in insoluble, non-toxic forms like this compound silicates and oxides nih.gov. However, in acidic soils with a pH below 5.0, this compound becomes solubilized into phytotoxic forms, primarily Al³⁺, which can be readily absorbed by plant roots nih.gov.

Toxicity

For most plant species, high concentrations of soluble this compound are toxic. The most prominent and earliest symptom of this compound toxicity is the rapid inhibition of root growth and elongation nih.govnih.gov. This compound primarily targets the root apex, where it interferes with cell division and elongation frontiersin.org. It increases the rigidity of the cell wall by cross-linking pectins and can also damage the plasma membrane, thereby disrupting the uptake of essential nutrients and water, which can lead to physiological drought frontiersin.orgnih.gov.

Beneficial Effects

Despite its well-documented toxicity, this compound is not universally harmful to all plants under all conditions. It is not considered an essential element, as no definitive biological role has been identified frontiersin.org. However, for certain plant species, particularly those adapted to acidic soils and this compound hyperaccumulators, low concentrations of this compound can have beneficial effects nih.govfrontiersin.org. These can include the stimulation of root growth, enhanced uptake of nutrients like nitrogen and phosphorus, and an increased tolerance to other environmental stresses, both biotic (e.g., herbivores) and abiotic frontiersin.orgnih.gov.

Tolerance Mechanisms

Plants have evolved two main strategies to cope with this compound toxicity: exclusion and internal tolerance. The primary mechanism for many this compound-tolerant plants is exclusion, which prevents this compound from entering the root cells nih.gov. This is often achieved by the plant releasing organic acids, such as citrate, malate, and oxalate, from the root tips. These organic acids chelate the toxic Al³⁺ ions in the soil, forming non-toxic complexes that are not readily taken up by the roots researchgate.net. Internal tolerance mechanisms involve detoxifying this compound once it has entered the plant cells, typically by chelating it with organic acids and sequestering the resulting complexes into the vacuole, away from sensitive metabolic processes in the cytoplasm researchgate.net.

This compound as a Limiting Factor in Acidic Soils

This compound (Al) stands as the most abundant metal in the Earth's crust, predominantly existing in chemically stable forms like aluminosilicates and this compound oxides in soils with neutral or slightly acidic pH. mdpi.comcropaia.com However, in acidic soils where the pH drops below 5.0, these insoluble this compound compounds dissolve, releasing soluble and phytotoxic forms of this compound, most notably the trivalent cation (Al³⁺). mdpi.comnih.gov This solubilized this compound is a primary growth-limiting factor for plants in acid soils, which constitute up to 50% of the world's arable land. frontiersin.orgfrontiersin.org

The availability of toxic this compound species is intricately linked to soil pH. As the pH decreases, the concentration of Al³⁺ in the soil solution increases, posing a significant threat to plant life. cropaia.com The Al³⁺ form is considered the most detrimental to plant growth and productivity. nih.govfrontiersin.org This increased availability of toxic this compound in acidic soils directly impacts crop yields, with losses estimated to be between 25% and 80% in various crop species. researchgate.net The primary and most visible symptom of this compound toxicity is the rapid inhibition of root growth, which in turn hinders the plant's ability to absorb water and essential nutrients, leading to deficiencies and stress. mdpi.comnih.gov

Soil pH	Predominant this compound Species	Toxicity to Plants
> 7.0 (Alkaline)	Al(OH)₄⁻ (Aluminate)	Low
5.0 - 7.0 (Neutral to slightly acidic)	Insoluble aluminosilicates and this compound oxides	Non-toxic
< 5.0 (Acidic)	Al³⁺, Al(OH)²⁺, Al(OH)₂⁺	High (Al³⁺ is the most toxic)

Physiological and Molecular Mechanisms of this compound Toxicity in Plants

The phytotoxicity of this compound is a multifaceted process that disrupts various physiological and molecular functions within the plant, primarily targeting the root system. The root apex, including the root cap, meristem, and elongation zone, is particularly sensitive to this compound. nih.govtandfonline.com

Inhibition of Root Elongation and Growth

One of the most immediate and pronounced effects of this compound toxicity is the severe inhibition of root elongation. nih.govfrontiersin.org This inhibition can occur within minutes to hours of exposure to micromolar concentrations of Al³⁺. nih.gov The stunting of root growth is a direct consequence of this compound's interference with cell elongation and cell division in the root tip. nih.govtandfonline.com The root tips of plants exposed to toxic levels of this compound often appear deformed, thickened, and brittle. cropaia.comfrontiersin.org

Research on various plant species, including Arabidopsis thaliana, has demonstrated a dose-dependent inhibition of root elongation with increasing this compound concentrations. nih.govnih.gov For instance, studies have shown that exposure to Al³⁺ can inhibit root elongation by preventing the extensibility of the cell wall. oup.com this compound binds to the pectic matrix of the cell wall, reducing its flexibility and thereby physically constraining cell expansion. researchgate.net

Disruption of Plasma Membrane Functions and Ion Uptake

The plasma membrane is a primary target of this compound toxicity. nih.govnih.gov this compound's high affinity for phospholipids leads to its accumulation in the plasma membrane, altering its structure and function. nih.gov This can lead to changes in membrane potential, with Al³⁺ causing depolarization in sensitive plant genotypes. frontiersin.org

The disruption of the plasma membrane integrity has profound consequences for ion transport. This compound has been shown to block inward potassium (K⁺) channels, thereby inhibiting potassium uptake. nih.gov Furthermore, it can interfere with the uptake of other essential nutrients such as calcium (Ca²⁺) and magnesium (Mg²⁺). cropaia.comilri.org This interference with ion homeostasis not only leads to nutrient deficiencies but also disrupts critical signaling pathways within the plant. The damage to the plasma membrane can also be exacerbated by this compound-induced lipid peroxidation, a process that generates reactive oxygen species (ROS) and further compromises membrane integrity. nih.govtandfonline.com

Reduction of DNA Replication and Integrity

This compound has been shown to cause DNA damage in plants. nih.govresearchgate.net It is suggested that DNA is a major cellular target of this compound, where it can bind to the phosphodiester backbone. nih.govfrontiersin.org This binding can alter the conformation of DNA, making it more difficult to unwind and consequently inhibiting DNA replication. nih.gov Exposure to this compound can lead to the formation of DNA double-strand breaks, which triggers the DNA damage response (DDR) pathway in plants. nih.govmdpi.com Cytological studies have revealed that this compound exposure can lead to nuclear abnormalities, including squished, lobed, and abnormally shaped nuclei, as well as DNA fragmentation. nih.gov

Interference with Enzyme Activity

This compound can interfere with the activity of numerous enzymes, both directly and indirectly. The this compound-induced production of reactive oxygen species (ROS) leads to oxidative stress, which can damage cellular components, including enzymes. mdpi.com To counteract this, plants often exhibit an increase in the activity of antioxidant enzymes such as superoxide dismutase (SOD), catalase (CAT), and peroxidase (POD) in response to this compound stress. frontiersin.orgresearchgate.net However, the activity of other enzymes can be inhibited. For example, this compound can inhibit the activity of plasma membrane H⁺-ATPase, an essential enzyme for nutrient uptake and maintaining membrane potential. frontiersin.org It can also inhibit enzymes involved in the deposition of sugars in the cell wall, further contributing to the inhibition of root growth. cropaia.com

3 Mechanisms of this compound Tolerance and Detoxification in Plants

Plants have evolved sophisticated and distinct mechanisms to cope with this compound toxicity. These strategies can be broadly categorized into two main groups: external exclusion mechanisms that prevent this compound from entering the root cells, and internal detoxification mechanisms that sequester this compound within the cell to minimize its harmful effects.

1 External Exclusion Mechanisms

External exclusion is the first line of defense for many plants against this compound toxicity. This approach focuses on preventing the entry of the toxic trivalent this compound ion (Al³⁺) into the root symplast. Plants employ several strategies at the root-soil interface to achieve this.

One of the most well-documented and effective external exclusion mechanisms is the secretion of organic acids from the root apex. oup.comfrontiersin.org Upon sensing this compound in the rhizosphere, many this compound-tolerant plant species release organic acid anions, such as malate and citrate, into the soil. oup.comfrontiersin.orgnih.gov These organic acids act as chelators, binding to Al³⁺ ions to form stable, non-toxic complexes. consensus.app This chelation process effectively reduces the concentration of free, phytotoxic Al³⁺ in the vicinity of the root tip, thereby preventing its uptake into the root cells. oup.comconsensus.app

The type and quantity of organic acid secreted vary among plant species and even between different genotypes of the same species. nih.govresearchgate.netnih.gov For instance, in some this compound-tolerant wheat cultivars, the primary organic acid released is malate, while in certain maize and snapbean varieties, citrate secretion is the dominant mechanism. nih.gov The secretion is a targeted response, localized to the root apex, which is the most sensitive region to this compound toxicity. nih.gov This precise localization ensures that the protective mechanism is deployed where it is most needed.

The release of these organic acids is facilitated by specific transport proteins located in the plasma membrane of root cells. Two major families of transporters have been identified to play a crucial role in this process: the this compound-Activated Malate Transporter (ALMT) family and the Multidrug and Toxic Compound Extrusion (MATE) family. ALMTs are responsible for the efflux of malate, while MATE transporters mediate the secretion of citrate. The expression and activity of these transporters are often induced by the presence of this compound, highlighting the adaptive nature of this tolerance mechanism.

Table 1: Examples of Organic Acids Secreted by Different Plant Species in Response to this compound

Plant Species	Primary Organic Acid(s) Secreted	Reference
Wheat (Triticum aestivum)	Malate	nih.gov
Maize (Zea mays)	Citrate	nih.gov
Snapbean (Phaseolus vulgaris)	Citrate	nih.gov
Eucalyptus (Eucalyptus sp.)	Citrate and Malate	researchgate.net
Buckwheat (Fagopyrum esculentum)	Oxalate	nih.gov

The pH of the rhizosphere, the narrow region of soil directly influenced by root secretions and soil microorganisms, plays a critical role in determining the solubility and toxicity of this compound. The trivalent this compound ion (Al³⁺), the most toxic form of this compound, is most soluble and available for plant uptake in acidic soils with a pH below 5.0. nih.gov Some this compound-tolerant plants have demonstrated the ability to increase the pH in their immediate root environment. nih.gov This localized increase in pH can reduce the solubility of Al³⁺ by causing it to precipitate as insoluble this compound hydroxides, thereby decreasing its toxicity. nih.gov

This pH modification can be achieved through the differential uptake of cations and anions or the release of alkaline substances. For example, the uptake of nitrate (NO₃⁻) can lead to the release of hydroxide ions (OH⁻) or bicarbonate ions (HCO₃⁻), which can raise the rhizosphere pH. However, the significance of rhizosphere pH maintenance as a primary this compound tolerance mechanism can vary among plant species. For instance, studies on wheat have shown that while some tolerant cultivars can slightly increase the rhizosphere pH, this effect is not always sufficient to account for their level of this compound tolerance, suggesting that other mechanisms, such as organic acid secretion, play a more dominant role. nih.govmdpi.com In some cases, the form of nitrogen supplied to the plant can influence the rhizosphere pH, with ammonium (NH₄⁺) nutrition tending to acidify the rhizosphere, potentially exacerbating this compound toxicity. frontiersin.org

2 Internal Detoxification Mechanisms

For plants that do take up this compound into their cells, internal detoxification mechanisms are crucial for survival. These strategies involve rendering the this compound non-toxic within the plant tissues.

One of the significant consequences of this compound toxicity at the cellular level is the induction of oxidative stress. tandfonline.com this compound can trigger the overproduction of reactive oxygen species (ROS), such as superoxide radicals and hydrogen peroxide, which can cause damage to vital cellular components like lipids, proteins, and nucleic acids. tandfonline.com To counteract this, plants possess a sophisticated antioxidant defense system composed of both enzymatic and non-enzymatic components.

This compound-tolerant plants often exhibit an enhanced capacity of their antioxidant defense systems upon exposure to this compound. This includes increased activity of key antioxidant enzymes such as superoxide dismutase (SOD), catalase (CAT), and various peroxidases. mdpi.com These enzymes work in a coordinated manner to neutralize ROS and mitigate oxidative damage. For example, SOD converts superoxide radicals into hydrogen peroxide, which is then detoxified into water and oxygen by CAT and peroxidases.

In addition to enzymatic defenses, non-enzymatic antioxidants like ascorbate and glutathione also play a vital role in scavenging ROS. The levels of these compounds and the activity of the enzymes involved in their regeneration are often elevated in this compound-tolerant plants under this compound stress. This robust antioxidant response helps to maintain cellular redox homeostasis and protect the plant from the damaging effects of this compound-induced oxidative stress.

Once this compound enters the cytoplasm, it can interfere with numerous metabolic processes. A key internal detoxification strategy is to sequester this compound away from these sensitive metabolic sites. mdpi.comnih.gov The vacuole, a large membrane-bound organelle within plant cells, serves as a primary site for the compartmentalization of toxic substances, including this compound. nih.govmdpi.com

The process of vacuolar compartmentalization involves several steps. First, this compound that enters the cytoplasm is chelated by organic acids, such as citrate and malate, similar to the external exclusion mechanism. frontiersin.org This chelation forms less toxic this compound-organic acid complexes. These complexes are then transported across the vacuolar membrane, known as the tonoplast, and into the vacuole. tandfonline.com This transport is mediated by specific transporters located on the tonoplast. nih.gov By sequestering this compound in the vacuole, the plant effectively isolates it from the rest of the cell, preventing it from causing harm. mdpi.com

Research has shown that in this compound-accumulating species like buckwheat and hydrangea, a significant proportion of the total this compound content is found in the vacuoles of leaf cells, complexed with organic acids. This efficient compartmentalization allows these plants to tolerate high concentrations of this compound in their tissues without exhibiting symptoms of toxicity. mdpi.com The ability to effectively chelate and transport this compound into the vacuole is a critical component of the internal detoxification strategy in many this compound-tolerant plant species. nih.gov

2.2.3.3.1.1. Organic Acid Secretion from Roots (e.g., Malate, Citrate)[13][19][20]2.2.3.3.1.2. Rhizophere pH Maintenance[13]

Internal Detoxification Mechanisms

2.2.3.3.2.1. Antioxidant Defense Systems[18][20]2.2.3.3.2.2. Vacuolar Compartmentalization of Al3+[20]2.2.3.3.2.3. Auxin Response

This compound has a significant impact on auxin, a critical plant hormone that regulates growth and development. Exposure to this compound disrupts the normal distribution of auxin in plant roots. Specifically, this compound stress leads to an accumulation of auxin in the root-apex transition zone. researchgate.netnih.gov This localized increase in auxin is a primary factor in the inhibition of root growth, a classic symptom of this compound toxicity. researchgate.netnih.gov

The mechanism behind this altered auxin distribution involves both its biosynthesis and transport. This compound stress upregulates the expression of genes such as TAA1 and YUCs (e.g., YUC3/5/7/8/9), which are involved in local auxin synthesis in the roots. nih.gov This leads to a concentrated increase in auxin in specific root zones. nih.gov Furthermore, this compound disrupts the transport of auxin from the distal part of the root-apex transition zone to the elongation zone, contributing to its accumulation. researchgate.netoup.com

The interaction between this compound and auxin signaling is complex and involves other plant hormones. For instance, ethylene signaling acts upstream of auxin and mediates the this compound-induced auxin response. embopress.org Cytokinin, another key plant hormone, works synergistically with auxin to mediate this compound-induced root growth inhibition. embopress.org this compound stress triggers a local cytokinin response in the root-apex transition zone, which is dependent on auxin signaling. embopress.org This interplay highlights a complex hormonal network that governs the plant's response to this compound.

Key Genes and Proteins in this compound-Induced Auxin Response:

Gene/Protein Family	Role in Auxin Response to this compound
TAA1	Upregulated by this compound stress, involved in local auxin biosynthesis. nih.gov
YUCs (e.g., YUC3/5/7/8/9)	Upregulated by this compound stress, contributing to increased auxin synthesis. nih.gov
ARFs (Auxin Response Factors)	Transcription factors involved in the auxin signaling pathway that mediates root growth inhibition under this compound stress. oup.com
IPTs (Isopentenyltransferases)	Upregulated by this compound in the root-apex transition zone, involved in cytokinin biosynthesis. embopress.org

Beneficial Effects of this compound on Plant Metabolism

Contrary to its well-documented toxicity at high concentrations, low levels of this compound can have several beneficial effects on plant metabolism, particularly in plant species adapted to acidic soils. frontiersin.orgnih.gov

In certain plant species, particularly those that are this compound accumulators, low concentrations of this compound have been observed to stimulate root growth. frontiersin.orgfrontiersin.org This phenomenon has been noted in species such as tea (Camellia sinensis) and Quercus serrata. frontiersin.orgsemanticscholar.org The stimulation of root growth is often linked to an increased uptake of essential macronutrients. frontiersin.org For instance, in tea plants, enhanced root development in the presence of this compound is associated with increased absorption of nutrients. nih.gov In Quercus serrata, this compound-induced root development is related to the activity of nitrate reductase and the maintenance of indole-3-acetic acid (IAA) concentration in the roots. semanticscholar.org Some studies suggest that this compound can alleviate the toxicity of other ions like protons (H+), which can inhibit root elongation in acidic conditions. nih.gov

One of the significant beneficial effects of this compound is the promotion of nutrient uptake, including nitrogen (N), phosphorus (P), and potassium (K). frontiersin.orgresearchgate.net This enhanced uptake is considered a key mechanism behind this compound-induced growth stimulation. frontiersin.org For example, in tea plants and Melastoma malabathricum, the presence of this compound has been shown to increase the uptake and accumulation of phosphorus in both roots and leaves. frontiersin.org In Quercus serrata, the stimulation of root growth by this compound is associated with an increase in nitrate (NO3-) uptake. frontiersin.org this compound may induce the expression or activity of transport proteins and alter membrane potential, which in turn promotes the flux of nutrients into the plant. frontiersin.org

Impact of this compound on Nutrient Uptake in Various Plant Species:

Plant Species	Nutrients with Enhanced Uptake
Tea (Camellia sinensis)	Nitrogen (N), Phosphorus (P), Potassium (K), Calcium (Ca), Magnesium (Mg) frontiersin.orgresearchgate.net
Melastoma malabathricum	Nitrogen (N), Phosphorus (P), Potassium (K), Calcium (Ca), Magnesium (Mg) researchgate.netnih.gov
Quercus serrata	Nitrogen (as Nitrate), Phosphorus (P) frontiersin.org
Hydrangea macrophylla	Nitrogen (N), Phosphorus (P), Potassium (K), Calcium (Ca), Magnesium (Mg) researchgate.net

This compound has been shown to increase the activity of several key enzymes in plants. In Quercus serrata, for example, the stimulation of root growth is linked to the activation of nitrate reductase, a crucial enzyme in nitrogen metabolism. frontiersin.orgsemanticscholar.org Furthermore, this compound can enhance the activity of various antioxidant enzymes. frontiersin.org

In some plant species, this compound has been observed to enhance the rate of photosynthesis. nih.gov For instance, in the tropical shrub Melastoma malabathricum, seedlings grown with this compound in the nutrient solution displayed higher rates of photosynthesis compared to those grown without it. nih.gov Similarly, in tea plants, the addition of this compound has been shown to stimulate stomatal conductance and photosynthesis. nih.gov This enhancement of photosynthesis could be linked to the increased uptake of nutrients like magnesium, which is a key component of chlorophyll. nih.gov

Mitigation of Biotic and Abiotic Stresses

While often considered toxic, this compound can paradoxically enhance plant defense mechanisms against various environmental challenges. nih.gov Research indicates that this compound can bolster plant resistance to both biotic stresses, such as attacks from pathogens and herbivores, and abiotic stresses, including nutrient deficiencies and ion toxicity. nih.govfrontiersin.org

One proposed mechanism for biotic stress mitigation is that the accumulation of this compound in plant tissues, particularly in leaves, may create a physical or sensory barrier that deters herbivores. nih.gov For instance, in tall fescue (Festuca arundinacea), the application of this compound was observed to enhance plant growth while simultaneously reducing the biomass and severity of infestation by white grubs. nih.govfrontiersin.org Although the precise mechanism is not fully understood, it is suggested that this compound accumulation in the leaves may inhibit female insects from laying eggs, thereby reducing the grub population. nih.gov

In terms of abiotic stress, this compound has been shown to alleviate the toxic effects of other elements. This is particularly relevant in acidic soils where the availability of metals like iron (Fe) and manganese (Mn) can reach toxic levels. frontiersin.org

Table 1: Examples of this compound-Mediated Stress Mitigation in Plants

Plant Species	Stress Type	Observed Effect of this compound	Reference
Tall fescue (Festuca arundinacea)	Biotic (Herbivory by white grubs)	Enhanced plant growth, reduced grub biomass and severity of infestation. nih.govfrontiersin.org	nih.govfrontiersin.org
Tea (Camellia sinensis)	Abiotic (Iron toxicity)	Prevents bronzing of leaves and reduces iron content in leaves and roots. frontiersin.org	frontiersin.org
Rice (Oryza sativa)	Abiotic (Manganese toxicity)	Reduces manganese accumulation in shoots by decreasing its uptake in the roots. frontiersin.org	frontiersin.org

Maintenance of DNA Integrity

Emerging evidence suggests a surprising role for this compound in the preservation of genetic material within plant cells, particularly in species adapted to acidic, this compound-rich soils. nih.gov While high concentrations of this compound are generally genotoxic, causing DNA damage and chromosomal aberrations, certain studies indicate that for some plants, this compound is crucial for maintaining the integrity of their DNA. nih.govfrontiersin.org

Research on tea plants (Camellia sinensis) has revealed that this compound is localized within the nuclei of root meristem cells. nih.govfrontiersin.org The root meristem is a critical zone of active cell division responsible for root growth. In these plants, the presence of this compound in the nucleus appears to be essential for the normal development and activity of these meristematic cells. nih.gov When this compound is removed, DNA damage worsens, suggesting a protective or stabilizing function. nih.govfrontiersin.org This has led to the hypothesis that a primary beneficial role of this compound in tea plants is the maintenance of DNA integrity, which in turn supports root growth. nih.govfrontiersin.org

Conversely, in plants not adapted to this compound, exposure can lead to DNA damage. nih.gov Studies have shown that this compound can induce DNA double-strand breaks in the root meristem cells of plants like barley. frontiersin.org It can increase the firmness of the DNA double helix, making it difficult for the DNA to unwind for replication. frontiersin.org In pea plants, this compound exposure has been shown to disorganize root cells, compromise membrane integrity, and cause nuclei to appear abnormal, leading to DNA fragmentation. frontiersin.org

Decreased Other Heavy Metal Toxicity

One of the significant beneficial effects of this compound observed in certain plant species is its ability to ameliorate the toxicity of other heavy metals, particularly iron (Fe) and manganese (Mn). nih.govfrontiersin.org In acidic soils, the solubility and availability of these metals can increase to levels that are harmful to plants. frontiersin.org

Similarly, this compound can counteract manganese toxicity. In rice, the presence of this compound reduces the accumulation of manganese in the shoots. frontiersin.org This is achieved by decreasing the uptake of manganese in the roots, a process linked to changes in the membrane potential and modified binding properties of the cell wall, making manganese less available for transport. frontiersin.orgfrontiersin.org this compound has also been observed to form complexes with fluoride (F) in tea plants, neutralizing its toxicity and stimulating plant growth. nih.govfrontiersin.org

Table 2: Research Findings on this compound's Role in Mitigating Heavy Metal Toxicity

Plant Species	Toxic Metal	Key Findings	Reference
Tea (Camellia sinensis)	Iron (Fe)	Al decreased root cell surface charges, restricting Fe uptake and translocation. nih.gov	nih.gov
Melastoma malabathricum	Iron (Fe)	Al prevented leaf bronzing and reduced Fe content in leaves and roots. nih.govfrontiersin.org	nih.govfrontiersin.org
Rice (Oryza sativa)	Manganese (Mn)	Al reduced Mn uptake in roots and accumulation in shoots due to changes in membrane potential. frontiersin.orgfrontiersin.org	frontiersin.orgfrontiersin.org

Increased Accumulation of Carbohydrate and Phenolic Compounds

Exposure to this compound can trigger significant changes in the biochemistry of plants, leading to an increased synthesis and accumulation of carbohydrates and phenolic compounds. nih.govscispace.com These compounds are believed to play a role in the plant's adaptive response to this compound stress. scispace.commdpi.com

The accumulation of phenolic compounds is another key response to this compound stress. scispace.com Phenolic compounds are a diverse group of secondary metabolites that can act as antioxidants and metal chelators. scispace.commdpi.com Research on buckwheat seedlings revealed that the addition of this compound to the nutrient medium led to the accumulation of phenolic compounds in all organs of the plant. scispace.com In Chinese fir, this compound stress was found to increase the total phenol content in roots and leaves, which is thought to enhance the plant's capacity to scavenge reactive oxygen species (ROS) and reduce oxidative damage. mdpi.com The activity of phenylalanine ammonia-lyase (PAL), a key enzyme in the synthesis of phenolic compounds, was also observed to increase in the leaf tissues of buckwheat under this compound stress, further indicating an up-regulation of this pathway. scispace.com

Table 3: Compounds Mentioned in the Article

Compound Name
This compound
Iron
Manganese
Fluoride
Carbohydrates
Phenolic Compounds

Environmental Geochemistry of Aluminum

Aluminum Cycling in Terrestrial and Aquatic Ecosystems

This compound cycling is intricately linked to various environmental factors, with soil and water chemistry playing crucial roles. The element is primarily found in stable, inactive mineral forms in soil, such as aluminosilicates and this compound oxides. journalajee.com It can also exist as precipitates or in minute soluble quantities, including conjugated organic and inorganic forms, and molecular ions. journalajee.com

Influence of Soil pH on this compound Solubility and Bioavailability

Soil pH is a critical factor governing this compound solubility and bioavailability. epa.govconsensus.app this compound is soluble and biologically available in acidic soils and waters, typically at pH less than 5.5. epa.gov As pH decreases (becomes more acidic), the solubility of this compound-containing minerals increases, leading to a higher probability of this compound toxicity to plants. researchgate.netechocommunity.org Conversely, in circumneutral to alkaline conditions (pH 5.5-8.0), this compound is largely biologically inactive, strongly bound to insoluble inorganic matter, and thus cannot be readily taken up by plant roots. epa.govechocommunity.org While solubility increases again at very alkaline pH (>8.0), bioavailability in this range is less well understood. epa.gov

The relationship between soil pH and mobile this compound concentration is not always a direct correlation, but studies confirm that mobile this compound release increases with decreasing soil pH, with a marked increase observed when soil water pH is below 4.0. journalajee.com

The presence of organic matter, such as humic acids, can influence this compound bioavailability. consensus.app Humic substances can form complexes with this compound, which are generally considered less toxic than free (monomeric inorganic) this compound. consensus.app At lower pH, humic substances undergo changes that can affect their binding capacity, although this compound bound to humic acids tends to remain weakly associated and less bioavailable. consensus.app Higher organic matter content can also buffer acidity, further reducing this compound bioavailability by promoting complex formation, particularly in more acidic conditions. consensus.app

Data illustrating the relationship between soil pH and this compound bioavailability:

pH Level	Humic-Aluminum Complex Bioavailability	Free this compound Bioavailability	Key Effect
High (neutral)	Low	Very low	Strong humic binding
Moderate	Low	Moderate	Some release
Low (acidic)	Still low, but risk increases	High	More release, but humic acids buffer

Based on information from search results consensus.app.

Acid Precipitation and Increased this compound Concentrations in Soil and Water

Acid precipitation, including acid rain and acidic atmospheric pollutants, is a primary source of this compound contamination in soil. qeios.com Decades of acid precipitation have led to soil acidification in regions with low neutralizing capacity, mobilizing this compound from clay minerals into soil solution and groundwater. nih.govwur.nl As acidic rain flows through soil, it can leach this compound from soil clay particles, which then flows into streams and lakes. epa.gov Increased acid input into an ecosystem results in greater this compound release. epa.gov

In soils depleted in weatherable minerals, acid atmospheric deposition can lead to pH values in percolation water low enough to cause significant this compound mobilization. wur.nl In such soils, the strong acid load from the atmosphere is almost entirely neutralized by this compound dissolution, with much of this dissolved inorganic this compound subsequently leaching into groundwater. wur.nl Studies have shown elevated this compound concentrations in well water in areas with sandy soils affected by acid precipitation, with concentrations exceeding the maximum permissible limit for drinking water at lower pH ranges. nih.gov

Episodic acidic pulses, such as those from winter snowmelt or acid rain events, can mobilize this compound from soil and sediment, increasing its bioavailability and potential toxicity to aquatic organisms. gov.bc.ca

This compound-Iron(III) Coprecipitation

Coprecipitation of this compound with iron, particularly iron(III), is an important process in natural and engineered aqueous environments, influencing the immobilization and removal of pollutants. acs.orgkuleuven.beacs.org In natural environments, iron and this compound can coprecipitate, forming mixed iron-aluminum oxides with varying chemical, mineralogical, and surface properties. acs.org This process is affected by factors such as pH, initial iron/aluminum molar ratio, aging, temperature, and the presence of other ligands. acs.org

Studies on the heterogeneous coprecipitation of iron(III) (hydr)oxide on surfaces like quartz have shown that the presence of this compound ions can significantly influence the nucleation, growth, and ripening of the precipitates. acs.org this compound adsorption onto surfaces can alter the surface charge, affecting the growth rate of iron(III) (hydr)oxide. acs.org Furthermore, this compound can influence the amount of water incorporated into the iron(III) (hydr)oxides, which impacts their adsorption capacity. acs.org

Coprecipitation involving this compound and iron has been investigated for its efficiency in removing toxic elements like arsenic from polluted waters. acs.org Mixed iron-aluminum solutions have shown favorable coprecipitation of arsenic compared to using iron(III) or this compound solutions alone. acs.org The presence of both this compound and arsenate can retard or inhibit the transformation of initially formed precipitates into well-crystallized oxides, resulting in mixed iron-aluminum oxides with larger surface areas. acs.org

Environmental Impacts of this compound in Ecosystems

Elevated levels of this compound in the environment, particularly in soluble forms, can have detrimental impacts on both terrestrial and aquatic ecosystems.

Aquatic Environment: Toxicity to Freshwater Organisms (Fish, Invertebrates)

This compound toxicity in aquatic environments is a major concern, especially in acidic waters where its solubility increases. waterquality.gov.autandfonline.com It has been widely accepted since around 1980 that this compound is a significant factor affecting the success of aquatic organisms and communities in acidic habitats. tandfonline.com this compound has no known biological function and its presence at high concentrations can lead to mortality. fishhistopathology.com Sublethal concentrations can disrupt production cycles and affect growth. fishhistopathology.com

The bioavailability and toxicity of this compound to aquatic organisms are strongly linked to ambient pH and this compound speciation. waterquality.gov.auusgs.gov Toxicity to fish and invertebrates is generally greatest in acidic solutions, typically over the pH range of 4.4 to 5.4, with maximum toxicity often occurring around pH 5.0 to 5.2. waterquality.gov.au However, toxicity can also increase at high pH (e.g., >9). waterquality.gov.au Inorganic monomeric positively charged this compound species, such as Al³⁺ and its hydrolysis products like Al(OH)²⁺ and Al(OH)₂⁺, are considered the most toxic forms, particularly in acidic waters. waterquality.gov.auepa.govfishhistopathology.comresearchgate.net

This compound is a known gill toxicant to fish, causing both ionoregulatory and respiratory effects. waterquality.gov.auusgs.gov It can adsorb onto gill surfaces, leading to asphyxiation at moderate acidic conditions (pH 5.5 to 7.0). usgs.gov At lower pH (4.5 to 5.5), this compound can impair ion regulation and enhance the toxicity of hydrogen ions. usgs.gov

Freshwater invertebrates are generally less sensitive to this compound toxicity and acidity compared to fish. usgs.govresearchgate.net However, negative effects from inorganic this compound exposure under acidified conditions have been observed for invertebrates. researchgate.net this compound toxicity in invertebrates is primarily attributed to the disruption of ion regulation and the loss of sodium ions. canada.ca this compound is known to be more toxic to invertebrates at pH 5.1 to 5.8 than at higher pH. canada.ca

Factors such as the concentration of ligands (dissolved organic matter, fluoride, sulfate) and other cations (calcium, magnesium) can modify this compound toxicity by competing for cellular binding sites or forming less toxic complexes. waterquality.gov.auusgs.gov For instance, complexing with fluoride, citrate, and humic substances can reduce toxicity. waterquality.gov.au Higher water hardness (high calcium concentrations) can also reduce toxicity. waterquality.gov.au

Data on this compound toxicity to freshwater organisms:

Organism Type	pH Range of Increased Toxicity	Primary Mechanism of Toxicity	Modifying Factors
Fish	Acidic (4.4-5.4), Alkaline (>9)	Gill adsorption, Ionoregulatory/Osmoregulatory dysfunction, Respiratory problems waterquality.gov.auusgs.govcanada.ca	Complexation with organic matter, fluoride, sulfate (B86663); Calcium concentration waterquality.gov.auusgs.gov
Freshwater Invertebrates	Acidic (e.g., 5.1-5.8)	Impairment of osmoregulation, Disruption of ion regulation, Na⁺ loss researchgate.netcanada.ca	Higher concentrations of humic acids or ions researchgate.net

Based on information from search results waterquality.gov.auusgs.govresearchgate.netcanada.ca.

Osmoregulatory Failure

Osmoregulatory failure is a significant mechanism of acute this compound toxicity in fish exposed to acidic waters. tandfonline.comnih.gov this compound binding to functional groups on the gill surface and intracellularly within lamellar epithelial cells disrupts the barrier properties of the gill epithelium. nih.gov This disruption leads to concomitant iono- and osmoregulatory dysfunction, resulting in accelerated cell necrosis, sloughing, and ultimately, death of the fish. nih.gov Deposition of this compound in gills can lead to chloride cell necrosis or inhibit enzymes like carbonic anhydrase and gill Na⁺, K⁺ – ATPase (NKA), which are essential for osmoregulatory capacity. fishhistopathology.com This impairment causes physiological stress due to the disruption of gas and ion transport, altered blood chemistry, and hormonal imbalance. fishhistopathology.com

Visible signs of this compound toxicity in fish, such as coughing response, hyperventilation, and excessive mucus clogging of the gills, are associated with impairment of gill respiratory function. fishhistopathology.comcanada.ca Histopathological changes in gills include thickening of the lamellar epithelium, lamellar fusion, and hyperplasia of the filamental epithelium, which increase the blood-water diffusion distance and reduce the surface area for gas exchange. fishhistopathology.com

Reduction of Gill Enzyme Activities

In aquatic environments, particularly in acidic waters, inorganic monomeric this compound species are recognized as toxic agents to gill-breathing organisms such as fish and invertebrates. researchgate.netnih.govfishhistopathology.comresearchgate.net this compound primarily targets the gills, leading to osmoregulatory failure and respiratory problems. researchgate.netnih.govfishhistopathology.comresearchgate.netresearchgate.net The toxic effects involve the binding of positively charged this compound species to the negatively charged fish gills. copernicus.orgresearchgate.net This accumulation on the gill surface and within the tissue can cause significant damage, including epithelial detachment, lamellar fusion, and hyperplasia of the filamental epithelium, which increases the blood-water diffusion distance and reduces the surface area for gas exchange. fishhistopathology.comresearchgate.net

A key mechanism of this compound toxicity in fish gills is the inhibition of enzymes crucial for ion regulation and active ion uptake. researchgate.netnih.gov Studies have shown that inorganic monomeric this compound reduces the activities of gill enzymes, including carbonic anhydrase and Na⁺/K⁺-ATPase (NKA). tandfonline.comfishhistopathology.com Na⁺/K⁺-ATPase is vital for maintaining ionic balance, and its inhibition by this compound contributes to the loss of plasma and haemolymph ions. researchgate.netnih.govfishhistopathology.comnih.govmdpi.com Research on Prochilodus lineatus exposed to dissolved this compound in acidic water demonstrated a significant reduction in Na⁺/K⁺-ATPase activity in the gills, which was associated with lower plasma ion concentrations and osmolarity. nih.gov The study also indicated a reduction in the number of chloride cells, which are characterized by high Na⁺/K⁺-ATPase activity and are important for ion regulation. nih.govmdpi.com

Data from studies on Clarias gariepinus exposed to varying concentrations of this compound sulfate (Al₂(SO₄)₃) illustrate the inhibitory effects of this compound on cholinesterase (ChE) activity in gills. researchgate.net

Al₂(SO₄)₃ Concentration (mg/L)	Cholinesterase Inhibition (%) (in vivo)	IC₅₀ (mg/L Al metal ion)
25	Not specified
100	Not specified
300	90.0	4.12

This table shows that higher this compound concentrations lead to increased inhibition of cholinesterase activity in the gills of Clarias gariepinus. researchgate.net The IC₅₀ value indicates the concentration of this compound metal ion required to inhibit 50% of ChE activity in vitro. researchgate.net

Exposure to this compound can also affect other enzymes and metabolic parameters in fish gills, contributing to oxidative stress and cellular damage. researchgate.netresearchgate.net

Terrestrial Environment: Effects on Mycorrhiza and Fine Root Systems

In terrestrial ecosystems, high levels of inorganic monomeric this compound adversely affect the mycorrhiza and fine root systems of plants. researchgate.netnih.gov this compound toxicity in acidic soils is a major factor limiting plant growth, affecting water uptake and nutrient assimilation. wvu.eduoup.comnih.gov The primary effect of this compound on plants, similar to its effect on animals, appears to be on enzyme systems essential for nutrient uptake. researchgate.netnih.gov

This compound can inhibit root cell division and elongation within hours or minutes of exposure, leading to reduced root growth, a marked and initial symptom of its toxicity. nih.govscielo.org.mx this compound also alters nutrient availability in the rhizosphere and impacts nutrient uptake and translocation by plants. oup.comwvu.edu

Arbuscular mycorrhizal (AM) fungi play a crucial role in plant growth and survival, particularly in stressful environments, and can enhance plant resistance to this compound toxicity. wvu.eduoup.comnih.govtandfonline.com AM fungi can mitigate the adverse effects of this compound on plant growth and antioxidant activity. nih.govtandfonline.com Studies have shown that mycorrhizal plants exhibit better growth compared to non-mycorrhizal plants under this compound stress conditions. nih.govtandfonline.com

The mechanisms by which AM fungi confer this compound resistance include reducing this compound uptake and translocation in host plants. oup.com This can be related to the chelation of this compound in the rhizosphere by organic acids exuded from roots, a process that can be influenced by the mycorrhizal symbiosis. wvu.edu Some studies suggest that while organic acid exudation is a known mechanism for this compound detoxification, its association with the growth benefits observed in mycorrhizal plants under this compound exposure is not always clear and can vary depending on the plant and fungal species. wvu.edu

Research on broomsedge (Andropogon virginicus) inoculated with AM fungi demonstrated that mycorrhizal plants showed stimulated shoot and root growth at low this compound concentrations and were unaffected by higher concentrations, whereas non-mycorrhizal plants experienced significant reductions in shoot and root mass at higher this compound levels. oup.com Mycorrhizal colonization in this study was associated with the exclusion of this compound from shoot and root tissues, particularly at high solution this compound concentrations. oup.com

Data illustrating the effect of mycorrhizal colonization on plant biomass under this compound stress can highlight the protective role of AM fungi.

Plant Type	This compound Treatment	Shoot Mass (g)	Root Mass (g)
Non-Mycorrhizal	Control	Data varies	Data varies
Non-Mycorrhizal	+ this compound	Reduced	Reduced
Mycorrhizal	Control	Data varies	Data varies
Mycorrhizal	+ this compound	Less Reduced or Stimulated	Less Reduced or Stimulated

The effectiveness of AM fungi in mitigating this compound toxicity can be influenced by factors such as the plant species, the specific AM fungal species or isolate, and environmental conditions. wvu.edunih.govscielo.org.mx While AMF can tolerate relatively high levels of this compound, plant sensitivity to this compound can vary considerably. nih.govscielo.org.mx

Bioaccumulation and Transfer in Food Chains

This compound can accumulate in organisms, leading to potential transfer through food chains. Bioaccumulation is the process where chemicals are taken up by an organism from contaminated media or food at a rate exceeding their removal, leading to accumulation in tissues over time. youtube.comepa.gov Biomagnification, on the other hand, is the process where the concentration of a contaminant increases in organisms at successively higher trophic levels in a food chain. youtube.comepa.govnih.gov

Generally, this compound is not bioaccumulated to a significant extent in many organisms. cdc.gov However, certain plants are known to accumulate high concentrations of this compound. cdc.gov For example, tea leaves can contain very high levels of this compound. cdc.gov Other plants, such as Lycopodium, some ferns, Symplocos, and Orites, may also accumulate high levels. cdc.gov

This compound can accumulate in freshwater invertebrates. researchgate.netnih.gov this compound-contaminated invertebrates and plants can serve as a link for this compound to enter terrestrial food chains. researchgate.netnih.gov Dietary organically complexed this compound may be absorbed and potentially interfere with metabolic processes in mammals and birds. researchgate.netnih.gov

While this compound can accumulate in lower trophic levels, its biomagnification in terrestrial food chains, such as in cow's milk or beef tissue, does not appear to occur to any significant degree. cdc.gov However, the potential for transfer exists, and studies have explored the presence of this compound in the bone marrow of birds, suggesting a possible link between dietary this compound and reproductive issues in some species. cdc.gov

In aquatic food chains, this compound can accumulate in organisms at different trophic levels. Studies investigating this compound concentrations in lake food chains, including phytobenthos, phytoplankton, macroinvertebrates, amphibians, and fish, have shown varying levels of accumulation in different organisms and tissues. nih.gov For instance, high concentrations of this compound have been measured in filamentous algae and macroinvertebrates. nih.gov In fish, this compound concentrations can vary in different organs, such as the intestine, gills, liver, heart, brain, and fat. nih.gov The feeding habits of fish species can influence the bioaccumulation of this compound. nih.gov

The transfer of metals through terrestrial food webs involves their movement from soils to plants, microbes, invertebrates, and ultimately to higher trophic levels, including mammals and birds. calpoly.edu The bioavailability of metals in soil, which influences their uptake by plants and soil-dwelling organisms, is a key factor in their entry into the food chain. calpoly.edu

Studies on the transfer of substances through food chains often utilize transfer factors to estimate the movement of constituents through different trophic levels. nrc.govepa.gov These factors relate the concentration of an element in one compartment (e.g., soil or animal feed) to its concentration in another (e.g., plant tissue or animal product). nrc.gov

While this compound's bioaccumulation potential is generally considered low compared to some other heavy metals, its presence in the environment and its accumulation in certain organisms highlight the potential for its transfer through both aquatic and terrestrial food chains, warranting further investigation into the ecological implications.

Aluminum in Materials Science and Engineering

Aluminum Alloys: Design, Microstructure, and Mechanical Properties

The design of this compound alloys is a meticulous process of balancing chemical composition and microstructure to achieve desired mechanical properties. Pure this compound, while valued for its low density and corrosion resistance, possesses limited strength. nih.gov The strategic addition of alloying elements is therefore essential to tailor the material for a vast array of demanding applications. nih.gov

Alloying Elements and Their Influence on Properties

The addition of various elements to this compound is the primary method of enhancing its mechanical properties. Each element imparts specific characteristics, and their combinations can produce a wide range of properties suitable for different applications. tandfonline.comscispace.com

Silicon (Si): As one of the most significant alloying elements, particularly in casting alloys, silicon improves fluidity, reduces the melting point, and decreases shrinkage, thereby enhancing castability. metal-am.comaries-manufacturing.com It also increases strength and wear resistance. belmontmetals.comfrontiersin.org In combination with magnesium, it forms magnesium silicide (Mg2Si), which allows the alloy to be strengthened through heat treatment. utexas.edutwi-global.com

Copper (Cu): Copper is a key element for increasing the strength and hardness of this compound alloys, especially in the 2xxx series, which are widely used in aerospace applications. tandfonline.comutexas.edu The addition of copper enables precipitation hardening, a heat treatment process that significantly boosts strength. tandfonline.combelmontmetals.com However, a notable trade-off is a decrease in corrosion resistance. belmontmetals.comsouthwest-aluminum.com

Magnesium (Mg): Magnesium is highly effective in increasing the strength of this compound through solid solution strengthening without compromising ductility. totalmateria.comheegermaterials.com It also significantly improves corrosion resistance, particularly in marine environments, making the 5xxx series alloys well-suited for such applications. totalmateria.comwikipedia.org When combined with silicon, it forms the basis for the heat-treatable 6xxx series alloys. utexas.edu

Zinc (Zn): Zinc is the primary alloying element in the high-strength 7xxx series alloys, which are extensively used in aerospace and other high-stress applications. metal-am.comesa.int When combined with magnesium, zinc allows for significant strengthening through heat treatment. totalmateria.com However, high zinc content can increase susceptibility to stress corrosion cracking. metal-am.com

Manganese (Mn): Manganese is typically added in smaller quantities to improve strength through solid solution strengthening and to enhance corrosion resistance. metal-am.comrapid-protos.com It is a common addition to the 3xxx series alloys and is also found in many 5xxx series alloys to improve their properties. wikipedia.orgmdpi.com

Interactive Data Table: Influence of Key Alloying Elements on this compound Properties

Alloying Element	Primary Effect(s)	Typical Alloy Series	Key Advantages	Key Disadvantages
Silicon (Si)	Improves castability, strength, wear resistance	4xxx, Casting Alloys	Excellent fluidity, reduced shrinkage	Can increase brittleness at high levels
Copper (Cu)	Increases strength and hardness (precipitation hardening)	2xxx	High strength-to-weight ratio	Reduced corrosion resistance
Magnesium (Mg)	Increases strength (solid solution strengthening), improves corrosion resistance	5xxx, 6xxx	Good ductility, excellent corrosion resistance	Can be difficult to extrude in 5xxx series
Zinc (Zn)	Highest strength potential (precipitation hardening)	7xxx	Excellent strength and toughness	Susceptible to stress corrosion cracking
Manganese (Mn)	Increases strength, improves corrosion resistance	3xxx, 5xxx	Moderate strength with good formability

Microstructure Control (Grain Size, Texture, Grain Boundary Engineering)

Controlling the microstructure of this compound alloys is crucial for tailoring their mechanical properties. This involves managing the size and orientation of the grains (crystallites) and the nature of the boundaries between them.

Grain Size: The size of the grains within an this compound alloy has a profound impact on its strength, a relationship described by the Hall-Petch equation. aries-manufacturing.com Finer grains lead to higher strength because the increased number of grain boundaries impedes the movement of dislocations. aries-manufacturing.comutexas.edu Grain refinement can be achieved through several methods:

Thermal Methods: Controlling the cooling rate during solidification. Rapid cooling promotes the formation of fine, equiaxed grains. utexas.edutotalmateria.com

Mechanical Methods: Agitating the molten metal during solidification using techniques like mechanical or ultrasonic stirring. utexas.edutotalmateria.com

Chemical Methods: Adding grain refiners, most commonly master alloys containing titanium and boron (Al-Ti-B), which act as nucleation sites for new grains. utexas.edutotalmateria.com

Texture: Crystallographic texture refers to the preferential orientation of grains within a polycrystalline material. This orientation is often developed during processing steps like rolling and annealing and can lead to anisotropic mechanical properties. heegermaterials.comrapid-protos.com Controlling texture is essential for applications requiring specific formability characteristics, such as deep drawing. researchgate.net Techniques like asymmetric rolling can be employed to modify the texture and improve properties like the average r-value, which is a measure of deep drawability. mdpi.comresearchgate.net

Grain Boundary Engineering: This involves tailoring the distribution and character of grain boundaries to enhance specific properties. For instance, increasing the fraction of "special" grain boundaries, such as certain Coincidence Site Lattice (CSL) boundaries, can improve resistance to corrosion and stress corrosion cracking. southwest-aluminum.comcambridge.org While still an area of active research, techniques like controlled sputtering are being explored to engineer the grain boundary structure in this compound alloys. southwest-aluminum.com

High-Strength this compound Alloys

The quest for materials with superior strength-to-weight ratios has driven the development of high-strength this compound alloys, primarily for the aerospace and automotive industries. southwest-aluminum.comelkamehr.com The 7xxx series, with zinc as the primary alloying element, represents the pinnacle of commercially available high-strength this compound alloys. heegermaterials.comstirweld.com

Alloys such as 7075 and 7050 are widely used in aircraft structures due to their exceptional strength, toughness, and fatigue resistance. belmontmetals.comutexas.edutotalmateria.com These alloys achieve their high strength through a process of precipitation hardening, where fine, strengthening precipitates are formed within the this compound matrix during heat treatment. macrodynepress.com

Interactive Data Table: Properties of Common High-Strength this compound Alloys

Alloy	Principal Alloying Elements	Temper	Ultimate Tensile Strength (MPa)	Yield Strength (MPa)	Primary Applications
7075	Zn, Mg, Cu	T6	572	503	Aircraft structures, high-stress components wikipedia.org
7050	Zn, Mg, Cu, Zr	T7451	524	455	Aerospace forgings, thick plate applications utexas.edu
2024	Cu, Mg, Mn	T3	469	324	Fuselage and wing structures utexas.edu
6061	Mg, Si	T6	310	276	Structural components, automotive parts wikipedia.org

This compound has a high stacking fault energy (SFE), which means that defects in the stacking sequence of atomic planes are energetically unfavorable. scispace.commdpi.com This high SFE promotes cross-slip of dislocations, which is a mechanism of plastic deformation. mdpi.com Consequently, deformation twinning, a common deformation mechanism in materials with low SFE, is rarely observed in coarse-grained this compound under normal conditions. researchgate.net

However, under specific conditions such as severe plastic deformation or at crack tips, the formation of stacking faults and twin boundaries can be induced in this compound alloys. researchgate.net A twin boundary is a specific type of grain boundary where the crystal lattice on one side is a mirror image of the other. belmontmetals.com These boundaries can act as effective barriers to dislocation motion, thereby increasing the strength of the material. researchgate.netbelmontmetals.com

A recent and significant development in high-strength this compound alloys is the creation of nanotwinned structures. These materials contain a high density of twin boundaries with nanoscale spacing. belmontmetals.commdpi.com The formation of these nanotwinned structures in this compound, despite its high SFE, has been achieved through techniques like magnetron sputtering and by alloying with elements that can reduce the SFE or stabilize twin boundaries. belmontmetals.com

Nanotwinned this compound alloys have demonstrated exceptionally high strength, with flow stresses exceeding 1.5 GPa, which is comparable to high-strength steels. twi-global.comshapesbyhydro.com The high density of twin boundaries provides a significant strengthening effect according to the Hall-Petch relationship, while still allowing for some plastic deformation, thus mitigating the strength-ductility trade-off often seen in nanocrystalline materials. macrodynepress.commdpi.com Research has shown that alloying with elements like zirconium or iron can facilitate the formation of these nanotwinned structures, including a specific type of stacking fault known as the 9R phase, leading to remarkable mechanical properties. twi-global.comcambridge.orgmdpi.com

Advanced Manufacturing of this compound Materials

The manufacturing of this compound components has evolved significantly beyond traditional casting and forming methods. Advanced manufacturing processes are enabling the creation of complex geometries, customized parts, and components with enhanced properties.

Additive Manufacturing (AM): Also known as 3D printing, AM builds parts layer by layer from a digital design. For this compound alloys, the primary AM techniques include:

Laser Powder Bed Fusion (LPBF) / Selective Laser Melting (SLM): A laser is used to selectively melt and fuse regions of a powder bed. scispace.comaip.org This process allows for the creation of intricate and lightweight structures, often with fine-grained microstructures that can enhance mechanical properties. scispace.comchalmers.se

Electron Beam Melting (EBM): An electron beam is used as the energy source in a vacuum environment. utexas.edu EBM can be advantageous for processing this compound alloys as it can reduce porosity and the likelihood of cracking. youtube.com

Wire Arc Additive Manufacturing (WAAM): An electric arc is used to melt a wire feedstock, which is deposited layer by layer. frontiersin.orgmdpi.com WAAM is suitable for producing large-scale components and has a higher deposition rate compared to powder bed methods. mdpi.com

Friction Stir Welding (FSW): FSW is a solid-state joining process that uses a rotating tool to plasticize and mix the material at the joint line without melting it. twi-global.comwikipedia.org This technique is particularly well-suited for this compound alloys, as it avoids common fusion welding defects like porosity and hot cracking. twi-global.com FSW produces high-quality, high-strength welds and can even be used to join dissimilar this compound alloys. twi-global.comwikipedia.org

Superplastic Forming (SPF): Certain fine-grained this compound alloys exhibit superplasticity, the ability to undergo very large elongations without failure at elevated temperatures. totalmateria.commacrodynepress.com The SPF process utilizes this property by using gas pressure to form complex, one-piece components from a single sheet of this compound alloy. totalmateria.comrapid-protos.com This method can significantly reduce part count, weight, and assembly costs, making it attractive for aerospace and automotive applications. totalmateria.comrapid-protos.com

Wire Arc Additive Manufacturing (WAAM) of this compound Alloys

Wire Arc Additive Manufacturing (WAAM) has emerged as a significant technology for fabricating large-scale this compound components, particularly for the aerospace and automotive industries. This process, a form of Direct Energy Deposition (DED), utilizes an electric arc to melt a wire feedstock, depositing it layer by layer to construct a near-net-shape part. repec.org WAAM is recognized for its high deposition rates, making it suitable for producing large and complex structures, which can reduce material waste and lead times compared to traditional manufacturing methods. wikipedia.orgcetem.gov.br

The technology offers a solution to some of the challenges faced by other additive manufacturing techniques when processing this compound alloys. For instance, the high reflectivity of this compound to lasers, a problem in powder bed fusion methods, is not an issue in WAAM. repec.org Research has focused on various this compound alloys for WAAM, including high-strength 7xxx series and Al-Cu alloys. repec.org Controlling the heat input is crucial to manage defects like porosity and hot cracking, which are common issues due to the high thermal conductivity and expansion coefficient of this compound alloys. repec.orgcetem.gov.br Different arc modes, such as the Cold Metal Transfer (CMT) process and its variations, have been investigated to control heat input and improve the quality of the deposited material. repec.orgwikipedia.org The mechanical properties of WAAM-produced this compound parts can be comparable or even superior to their wrought counterparts, and post-processing heat treatments can further enhance their strength. cetem.gov.brThis compound.org

Key Process Parameters in WAAM of this compound Alloys:

Parameter	Influence on the Process
Arc Current	Directly proportional to the heat input. cetem.gov.br
Wire Feeding Speed	Directly proportional to the heat input and deposition rate. cetem.gov.br
Travel Speed	Inversely proportional to the heat input. cetem.gov.br

Laser Powder Bed Fusion for this compound Alloys

Laser Powder Bed Fusion (LPBF), also known as Selective Laser Melting (SLM), is an additive manufacturing technique that uses a high-power laser to selectively melt and fuse metallic powder layer by layer, enabling the fabrication of complex and lightweight structures. mdpi.comepa.gov This technology is particularly valuable for the aerospace and automotive sectors, where intricate geometries and weight reduction are critical. mdpi.comdte.ai LPBF can enhance the mechanical properties of this compound alloys, such as strength and hardness, due to the rapid cooling rates (up to 10^6 K/s) inherent in the process, which leads to fine microstructures. epa.govdte.aitrayak.com

Despite its advantages, processing this compound alloys with LPBF presents challenges. The high reflectivity and thermal conductivity of this compound can make it difficult to process, and the rapid solidification can lead to issues like solidification cracking, porosity, and residual stress. epa.govtrayak.com Consequently, much of the research has focused on a limited number of this compound alloys, with AlSi10Mg being one of the most extensively studied due to its good processability and favorable properties. mdpi.comdte.ai The development of new this compound alloys specifically designed for the LPBF process is an active area of research, aiming to overcome the limitations of conventional alloys and expand the range of applications. trayak.commetalpackagingeurope.org

Surface Treatments and Coatings for this compound Materials

While this compound naturally forms a protective oxide layer that offers good corrosion resistance, various surface treatments are employed to enhance this property, improve wear resistance, alter appearance, and provide a better surface for paint and adhesive bonding.

Common surface treatments for this compound include:

Anodizing: This electrochemical process thickens the natural oxide layer on the this compound surface. researchgate.netripublication.com The part to be treated acts as the anode in an electrolytic cell, typically with a sulfuric or chromic acid electrolyte. ripublication.comresearchgate.net The resulting anodic film is hard, durable, and corrosion-resistant. cetem.gov.brresearchgate.net The porous nature of some anodic coatings allows them to absorb dyes, enabling a wide range of decorative colors. ripublication.comresearchgate.net

Conversion Coatings: These are chemical treatments that convert the this compound surface into a thin, non-metallic film. repec.org Chromate conversion coatings (often referred to by trade names like Alodine or Iridite) have traditionally been used to provide corrosion resistance and a good base for paint. repec.orgmdpi.commetalpackagingeurope.org Due to the toxicity of hexavalent chromium, non-hexavalent chromium and chromium-free alternatives are now more common. repec.orgtrayak.com These coatings are typically very thin and can retain the electrical conductivity of the this compound. mdpi.com

Painting and Powder Coating: Both methods apply a decorative and protective organic layer to the this compound surface. sciepub.com Wet painting involves spraying liquid paint, while powder coating applies a dry powder that is then cured with heat. wikipedia.orgsciepub.comresearchgate.net Proper pre-treatment, often involving a conversion coating or anodizing, is essential to ensure good adhesion of the paint or powder. wikipedia.orgresearchgate.net

Sol-Gel Coatings: This method involves the application of a colloidal solution (sol) that forms a gel-like network on the surface. This compound.orgepa.gov After a curing process, a thin, hard, and dense ceramic or glass-like coating is formed. epa.gov Sol-gel coatings are being explored as environmentally friendly alternatives to chromate treatments, offering good corrosion protection and adhesion. This compound.orgepa.govaluminium.org.au They can be applied to create a hybrid organometallic coupling agent at the metal surface. aluminium.org.au

Life Cycle Assessment (LCA) of this compound Production and Recycling

Life Cycle Assessment (LCA) is a methodology used to evaluate the potential environmental impacts of a product throughout its entire life cycle, from raw material extraction to production, use, and end-of-life disposal or recycling. This compound.orgmdpi.com For this compound, LCA studies highlight the significant environmental differences between primary production (from bauxite (B576324) ore) and secondary production (from recycled scrap).

Primary this compound production is an energy-intensive process, accounting for a substantial portion of global electricity consumption and contributing significantly to greenhouse gas emissions. dte.ai In contrast, recycling this compound requires only about 5% of the energy needed for primary production, leading to a 95% reduction in energy consumption and a corresponding decrease in greenhouse gas emissions. dte.aitrayak.com The environmental benefits of recycling are a key aspect of the this compound industry's sustainability efforts. metalpackagingeurope.orgresearchgate.net Continuous improvements in primary production processes, can manufacturing, and increasing recycling rates have led to significant reductions in the carbon footprint of this compound products over time. metalpackagingeurope.org

Environmental Impacts of Primary this compound Production

The production of primary this compound involves three main stages: bauxite mining, alumina (B75360) refining via the Bayer process, and this compound smelting via the Hall-Héroult process. mdpi.com Each stage has distinct environmental impacts.

Bauxite, the primary ore for this compound, is typically extracted through surface mining, or open-pit mining. researchgate.net This method often requires the removal of large areas of vegetation and topsoil to access the bauxite deposits, which can lead to land degradation, deforestation, and loss of biodiversity. dte.airesearchgate.net A significant environmental impact of bauxite mining is the generation of large quantities of solid waste, primarily in the form of overburden—the rock and soil that lie above the ore deposit. mdpi.comresearchgate.net The amount of overburden generated can be substantial; for example, bauxite mining in China generates an average of 3.66 tons of overburden for every ton of primary this compound produced, compared to a global average of 1.93 tons. mdpi.com The management and disposal of this overburden are critical to mitigating the environmental footprint of the mining operation. ripublication.comresearchgate.net

The refining of bauxite into alumina (this compound oxide) is predominantly done using the Bayer process. This process generates two major waste streams with significant environmental implications: carbon dioxide (CO2) emissions and bauxite residue, commonly known as "red mud." wikipedia.orgmdpi.com

CO2 is emitted primarily from the energy required to heat the process streams. The production of one ton of alumina can result in the emission of 2.90 to 3.42 tons of CO2. mdpi.com

This compound Electrolysis Emissions (CO2, SO2, NOx, Fluorine Compounds, Particulate Matter)

The production of primary this compound through the Hall-Héroult electrolytic process is a significant source of atmospheric emissions. These emissions are generated from the high-temperature electrochemical reduction of alumina and the consumption of carbon anodes. The primary pollutants of concern include greenhouse gases (GHGs) like carbon dioxide and perfluorocarbons, as well as sulfur dioxide, nitrogen oxides, fluorine compounds, and particulate matter. nmlindia.orgenvironmentalintegrity.org

Carbon Dioxide (CO2): CO2 is the most significant emission by volume from this compound smelting. unit.no It is produced from two main sources: the electrochemical consumption of the carbon anodes during the reduction of alumina and the combustion of fossil fuels to generate the immense amount of electricity required for the electrolysis process. nmlindia.org In the smelting reaction itself, the carbon anode is consumed, producing CO2 as a primary byproduct. unit.no The best-case practical CO2 emission from this reaction is approximately 1.15 tonnes per tonne of this compound produced. nmlindia.org The total direct CO2 emissions from the global this compound sector were nearly 270 million tonnes in 2022. iea.org

Sulfur Dioxide (SO2): SO2 emissions primarily originate from the sulfur content in the raw materials used for the carbon anodes, namely petroleum coke and coal tar pitch. nmlindia.org During the high-temperature smelting process, these sulfur compounds react and are released as SO2 gas. nmlindia.orgunit.no U.S. This compound smelters have been identified as notable sources of SO2 emissions, which can contribute to respiratory problems and acid rain. environmentalintegrity.org

Nitrogen Oxides (NOx): Nitrogen oxides are typically formed during high-temperature combustion processes. In the context of this compound production, they are primarily associated with the combustion of fuels in anode baking furnaces and the power generation facilities that supply electricity to the smelter.

Fluorine Compounds: The electrolytic bath used in smelting is composed of molten cryolite (B1665278) (Na3AlF6) and other fluoride salts. unit.no At the high operating temperatures, some of these fluoride compounds vaporize, leading to emissions of gaseous and particulate fluorides. unit.no Hydrogen fluoride (HF) is a significant gaseous fluoride emission. Perfluorocarbons (PFCs), specifically tetrafluoromethane (CF4) and hexafluoroethane (C2F6), are also emitted. epa.gov PFCs are extremely potent greenhouse gases with long atmospheric lifetimes. epa.gov They are produced during process disruptions known as "anode effects," which occur when the concentration of alumina in the electrolytic bath drops to critically low levels. epa.gov

Particulate Matter (PM): Particulate matter emissions from this compound smelters consist of fine particles of alumina, carbon from the anodes, and condensed fluoride salts. These particles can be released from the electrolytic cells and during the handling of raw materials.

The table below summarizes the primary emissions from this compound electrolysis.

Emission	Chemical Formula(s)	Primary Source(s)
Carbon Dioxide	CO2	Consumption of carbon anodes; Electricity generation
Sulfur Dioxide	SO2	Sulfur content in petroleum coke and coal tar pitch for anodes
Nitrogen Oxides	NOx	Fuel combustion in power plants and anode baking furnaces
Fluorine Compounds	HF, NaAlF4, CF4, C2F6	Evaporation from the electrolytic bath; Anode effects (for PFCs)
Particulate Matter	-	Alumina, carbon dust, condensed fluoride salts

Environmental Benefits of this compound Recycling

The recycling of this compound offers substantial environmental advantages over primary production from bauxite ore. dynacast.com The process of remelting scrap this compound is significantly less resource-intensive, leading to major reductions in energy consumption, greenhouse gas emissions, and waste generation. weerg.com

One of the most significant benefits is the dramatic energy savings. Recycling this compound requires only about 5% of the energy needed to produce virgin this compound. novelis.comThis compound.org This translates to a 95% reduction in energy consumption. alupro.org.uk The energy saved by recycling a single this compound can is enough to power a television for three hours.

This reduction in energy use directly leads to a massive decrease in greenhouse gas emissions. The recycling process can cut GHG emissions by up to 97% compared to primary production. alupro.org.uk For every tonne of this compound that is recycled, approximately 9 tonnes of CO2 emissions are avoided. alupro.org.uk Given that the this compound sector is responsible for about 2% of global anthropogenic emissions, enhancing recycling rates is a critical strategy for decarbonization. rmi.orgbluegreenalliance.org

Recycling also conserves natural resources. It eliminates the need for mining bauxite ore, a non-renewable resource, and reduces the associated environmental impacts of mining, such as land disruption and water consumption. asm-recycling.co.ukalcirclebiz.com Recycling one tonne of this compound conserves about four tonnes of bauxite. alupro.org.uk

Furthermore, this compound is infinitely recyclable without any loss of its physical or mechanical properties. dynacast.comnovelis.com This means it can be remelted and reused repeatedly, making it a cornerstone material for a circular economy. This compound.org Due to its durability and high recycling rates in sectors like automotive and construction (often exceeding 90%), an estimated 75% of all this compound ever produced is still in use today. novelis.comThis compound.org

Environmental Metric	Primary Production	Recycled Production	Reduction
Energy Consumption	~100%	~5%	~95% novelis.comThis compound.org
Greenhouse Gas Emissions	~100%	~3-5%	~95-97% novelis.comalupro.org.uk
Bauxite Consumption	4 tonnes (per tonne of Al)	0 tonnes	100% alupro.org.uk

Energy Consumption in this compound Production

The production of this compound is one of the most energy-intensive industrial processes. aceee.org A vast disparity exists between the energy required for primary production from raw materials and secondary production from recycled scrap.

Primary this compound production involves mining bauxite, refining it into alumina (this compound oxide), and then electrolytically reducing the alumina to this compound metal in the Hall-Héroult process. The electrolysis stage is by far the most energy-consuming step, accounting for over 60% of the total energy input. mdpi.com In 2000, the total energy required for primary this compound production in the U.S. was approximately 23.78 kWh per kilogram. aceee.org More recent data from China indicates a life-cycle primary fossil energy consumption of 157,207 MJ (approx. 43,668 kWh) per tonne, or 43.67 kWh per kilogram. mdpi.com This high energy demand is why primary this compound electrolytic cells are among the largest consumers of electricity in the industrial sector. aceee.org

In stark contrast, secondary production, which involves melting down and purifying this compound scrap, is far more energy-efficient. The process of recovering this compound from scrap consumes only about 5-10% of the energy required for primary production. alcirclebiz.com Life-cycle analyses show that the energy consumption for recycled this compound is around 11,730 MJ (approx. 3,258 kWh) per tonne, which is only about 7.5% of that for primary this compound. mdpi.com The significant energy savings are because the recycling process bypasses the bauxite mining, alumina refining, and energy-intensive electrolysis stages entirely.

Production Method	Energy Consumption per Tonne (MJ)	Energy Consumption per Tonne (kWh)
Primary Production	157,207 mdpi.com	~43,668
Recycled Production	11,730 mdpi.com	~3,258

This vast difference in energy consumption underscores the critical importance of recycling in mitigating the environmental footprint of the this compound industry. aceee.org

Advanced Aluminum Chemistry and Synthesis

Inorganic Chemistry of Aluminum

This compound is the most abundant metal in the Earth's crust, making up about 8.1% by weight. researchgate.netrsc.orgbritannica.com It is a reactive metal that is not found in its uncombined form in nature; instead, it exists in minerals such as bauxite (B576324) and cryolite (B1665278). rsc.org The vast majority of this compound compounds feature this compound in the +3 oxidation state. wikipedia.org The Al³⁺ cation is small and highly charged, which gives it a strong polarizing power and leads to a more covalent character in the bonds it forms. wikipedia.org

In aqueous solution, the this compound ion exists as the hexaaqua cation, [Al(H₂O)₆]³⁺. wikipedia.orglibretexts.org This complex is an acidic solution with a pKa of approximately 10⁻⁵. wikipedia.org The hydrolytic chemistry of this compound is dependent on pH. As the pH increases, the coordinated water molecules deprotonate to form various mononuclear and polynuclear species. nih.gov At a pH of around 5, the primary species is [Al(H₂O)₆]³⁺. As the pH rises, mononuclear species such as Al(OH)²⁺ and Al(OH)₂⁺ are formed. nih.gov Further increases in pH lead to the formation of polynuclear species like Al₂(OH)₂⁴⁺ and Al₃(OH)₄⁵⁺, and eventually to the precipitation of gelatinous this compound hydroxide, Al(OH)₃, at neutral pH. nih.govlibretexts.orgquora.com This precipitate is amphoteric, meaning it will dissolve in both acids and strong bases. libretexts.orgwikipedia.org In excess hydroxide, it forms the aluminate ion, [Al(OH)₄]⁻. nih.gov

This compound metal is protected by a thin, tough, transparent layer of this compound oxide (Al₂O₃), a process known as passivation. wikipedia.orgmelscience.com This oxide layer, typically around 5 nm thick, protects the metal from further corrosion by oxygen, water, or dilute acids. wikipedia.orgwikipedia.org However, this protective layer can be destroyed by contact with mercury, which forms an amalgam, or by dissolved chlorides. wikipedia.org this compound reacts with hot concentrated hydrochloric acid and with aqueous sodium hydroxide or potassium hydroxide at room temperature to form aluminates. wikipedia.org

The most significant inorganic compound of this compound is this compound oxide (alumina), Al₂O₃. researchgate.net It is found naturally as the mineral corundum, which in its gemstone forms is known as ruby and sapphire. researchgate.netwikipedia.org Alumina (B75360) is a hard, chemically inert, and electrically insulating material with a high melting point, making it useful in abrasives and ceramics. wikipedia.org

pH Range	Dominant Aqueous this compound Species	Chemical Formula
≤ 5	Hexaaquathis compound(III) ion	[Al(H₂O)₆]³⁺
5 - 6	Mononuclear hydroxothis compound(III) ions	Al(OH)²⁺, Al(OH)₂⁺
6 - 7	Polynuclear hydroxothis compound(III) ions and precipitate	Al₂(OH)₂⁴⁺, Al₃(OH)₄⁵⁺, Al(OH)₃ (s)
> 7	Tetrahydroxoaluminate(III) ion	[Al(OH)₄]⁻

Low Oxidation State this compound Chemistry

While the +3 oxidation state is characteristic of this compound, lower oxidation states, particularly +1 and +2, are known but are extremely unstable and rare. wikipedia.orgalfa-chemistry.com The synthesis and isolation of low oxidation state this compound compounds have been a significant challenge for chemists due to their thermodynamic instability and propensity to disproportionate to the more stable Al(III) state. kcl.ac.ukresearchgate.net Despite these challenges, their reactivity has been extensively explored, showing potential in the activation of strong chemical bonds and the formation of metal-metal bonds. kcl.ac.ukresearchgate.net

This compound(I) compounds, such as this compound monofluoride (AlF), this compound monochloride (AlCl), this compound monobromide (AlBr), and this compound monoiodide (AlI), can be synthesized in the gaseous phase by heating the respective trihalide with this compound metal. wikipedia.orgillinois.edu For instance, AlCl is produced by reacting liquid this compound with gaseous HCl at high temperatures (around 1200 K). wikipedia.org These monohalides are typically colored; for example, AlCl is a dark red solid at 77 K. wikipedia.org

The stabilization of low-valent this compound species in solution has been achieved through the use of carefully designed ligands. wikipedia.org β-Diketiminato ligands are widely used due to their electronic and steric versatility. wikipedia.org These ligands can support the synthesis of this compound(I) complexes, which have shown immense potential for small molecule activation. wikipedia.org Another key compound in low-valent this compound chemistry is the organometallic species tetrakis(pentamethylcyclopentadienyl)tetra-aluminum, [(AlCp)₄], first synthesized in 1991. wikipedia.org This yellow crystalline solid can be vaporized to produce monomeric AlCp, which is a valuable reagent for inserting this compound into other chemical bonds. wikipedia.org

Research has also led to the synthesis of metalloidal this compound clusters. wikipedia.org These clusters can be formed through reactions of this compound(I) species with organometallic reagents. wikipedia.org An example is the formation of the first octahedral this compound cluster, [Al₆(tBu)₆]⁻, by reacting AlCl with tert-butyllithium (tBuLi). wikipedia.org More recent work has focused on the synthesis of cluster anions such as CpAlnH⁻ (n = 1–3), which are formed from reactions between this compound hydride cluster anions and pentamethylcyclopentadiene (CpH). aip.org

Low Oxidation State Compound/Complex	Synthesis Method/Precursors	Key Features
This compound Monochloride (AlCl)	Reaction of liquid Al with gaseous HCl at ~1200 K	Dark red solid at 77 K, highly reactive
(AlCp)₄	Reaction of AlCl with Mg(Cp)₂	Yellow crystalline solid, source of monomeric AlCp
β-Diketiminato this compound(I) Complexes	Reduction of β-diketiminato this compound halides	Potential for small molecule activation
[Al₆(tBu)₆]⁻	Reaction of AlCl with tBuLi	First octahedral this compound cluster
CpAlnH⁻ (n=1-3)	Reaction of AlnHm⁻ with Cp*H	Low oxidation state this compound-containing cluster anions

Reactive Force Fields for this compound Chemistry Modeling

Reactive force fields (ReaxFF) are a computational chemistry tool used for molecular dynamics (MD) simulations of chemical reactions. nsf.govresearchgate.net ReaxFF is an empirical method that can model bond formation and breaking, allowing for the simulation of complex reactive systems at larger scales and longer timescales than what is possible with more computationally intensive quantum mechanics (QM) methods like Density Functional Theory (DFT). nsf.govresearchgate.netcambridge.org

ReaxFF has been successfully applied to model various aspects of this compound chemistry, particularly oxidation and reactions with water. researchgate.netpsu.eduacs.orgresearchgate.net MD simulations using ReaxFF have provided insights into the mechanisms of this compound nanoparticle (ANP) oxidation. psu.eduacs.orgresearchgate.net These simulations have shown that the oxidation process involves the creation of "hot-spots" on the ANP surface due to the adsorption and dissociation of oxygen molecules. psu.eduacs.org These hot-spots lead to the formation of void spaces, which significantly lower the energy barrier for oxygen diffusion into the nanoparticle, thereby accelerating the formation of an oxide layer. psu.eduacs.org The thickness and density of this oxide layer are influenced by both temperature and oxygen pressure. psu.eduacs.org

Similarly, ReaxFF has been used to study the reaction between this compound and water. researchgate.netnih.gov These simulations have elucidated the dynamics of water molecule dissociation on this compound surfaces. researchgate.net The results indicate that the dissociation of a single water molecule has a significant activation energy, but this process is more energetically favorable when assisted by a neighboring water molecule. researchgate.net The simulations also show the formation of alumina layers on the surface of this compound nanoparticles in contact with water. researchgate.net

The parameters for ReaxFF are developed and optimized by fitting to a training set of data from QM calculations and experimental values, such as heats of formation and geometries. cambridge.orgacs.org The accuracy of ReaxFF simulations is dependent on the quality of these parameters. nsf.gov For this compound systems, the training set typically includes data for different crystalline phases of this compound and its oxides to ensure the force field can accurately describe these materials. acs.org

Application of ReaxFF	System Studied	Key Findings from MD Simulations
Oxidation of this compound Nanoparticles	ANPs at various temperatures and oxygen densities	Oxidation proceeds via hot-spot formation, leading to accelerated oxygen diffusion and oxide layer growth. psu.eduacs.org
This compound-Water Reactions	This compound nanoclusters with adsorbed water molecules	Water dissociation is energetically favored when assisted by a neighboring water molecule; formation of alumina layers. researchgate.net
Atomic Layer Deposition (ALD) of Alumina	TMA and H₂O on this compound surfaces	Models precursor stability and reaction paths for the formation of thin alumina films. nsf.gov
This compound-Molybdenum Alloy Reactions	Al-Mo alloy systems	Development of ReaxFF parameters to simulate thermite reactions. cambridge.org

Ligand Design in this compound Chemistry

The design of ligands is crucial in controlling the structure, reactivity, and catalytic activity of this compound complexes. nih.govresearchgate.net By modifying the steric and electronic properties of ligands, chemists can stabilize unusual coordination geometries and oxidation states, and facilitate specific chemical transformations. nih.govacs.org

Sterically demanding ligands are often employed to prevent the formation of undesired dimeric or polymeric structures and to create a specific coordination environment around the this compound center. nih.govacs.orgacs.org For example, bulky iminopyridine and phosphinimide ligands have been used to synthesize monomeric this compound complexes with unique reactivity. nih.govacs.orgacs.org The steric bulk of these ligands can physically block intermolecular reactions, allowing for the isolation of otherwise unstable species. nih.gov

The electronic properties of ligands also play a critical role. The use of "noninnocent" ligands—ligands that can actively participate in redox processes—has expanded the scope of this compound chemistry beyond its typical Lewis acidic behavior. nih.govacs.org By coordinating this compound(III), which is redox-inert, to a redox-active ligand, it is possible to achieve electron transfer (ET) and proton transfer (PT) chemistry where the ligand itself is oxidized or reduced. nih.govacs.org This approach has enabled the synthesis of this compound complexes that can participate in reactions traditionally associated with transition metals. nih.gov

Ligand design is also central to the development of this compound-based catalysts. For instance, this compound complexes bearing salicylaldiminato ligands have been shown to be effective initiators for the ring-opening polymerization of cyclic esters like ε-caprolactone. mdpi.com The catalytic activity of these complexes can be tuned by altering the substituents on the salicylidene and imine moieties of the ligand. mdpi.com In some cases, increasing the steric bulk of the ligand enhances the catalytic efficiency. mdpi.com The coordination of ligands to the this compound center influences the Lewis acidity of the metal, which is a key factor in its catalytic activity. acs.org

Ligand Type	Design Principle	Application in this compound Chemistry	Example
Iminopyridine Ligands	Steric hindrance and redox activity	Stabilization of redox-active Al(III) complexes	((Me)IP(Mes)⁻)AlCl₂ nih.gov
Phosphinimide Ligands	Steric bulk	Synthesis of monomeric and dimeric this compound derivatives	[(μ-R₃PN)AlH₂]₂ acs.org
Noninnocent Ligands (NILs)	Redox-active backbone	Enabling electron and proton transfer chemistry at the ligand	(I₂P²⁻)AlCl acs.org
Salicylaldiminato Ligands	Tunable steric and electronic properties	Catalysis of ring-opening polymerization	Alkyl this compound complexes with salicylaldimine ligands mdpi.com

Methodological Approaches in Aluminum Research

Analytical Techniques for Aluminum Speciation

Understanding the specific chemical forms, or speciation, of this compound is crucial because its reactivity and interactions are highly dependent on how it is complexed with other molecules. Several analytical techniques are utilized for this purpose.

27Al-NMR (Nuclear Magnetic Resonance) Spectroscopy: This technique is valuable for investigating the hydrolysis of this compound in the presence of organic and inorganic ligands and for studying the structure and reactivity of Al3+ complexes. 27Al is a nucleus with high intrinsic NMR sensitivity, 100% natural abundance, a small quadrupole moment, and a high resonance frequency. geology.sk As a rapid, direct, and non-destructive tool, 27Al-NMR can provide both quantitative and structural information about different this compound species present in environmental samples. geology.sk For instance, 27Al NMR spectroscopy has been used to analyze the chemical form of this compound in mixtures simulating root symplast, revealing that low-molecular mass soluble this compound was not primarily composed of simple this compound-citrate or this compound-oxalate complexes when oenothein B was present. researchgate.net However, its application to natural samples can be limited by its sensitivity. geology.sk 27Al NMR resonances are characteristic of highly symmetrical species, with chemical shifts typically within the range for octahedral or pseudo-octahedral geometries. researchgate.net

Accelerator Mass Spectrometry (AMS) with 26Al: AMS is an ultrasensitive analytical technique capable of measuring rare nuclides like 26Al. cambridge.org This method offers extremely low detection limits and a wide dynamic range, making it suitable for highly sensitive tracer studies. cambridge.org The use of 26Al, a radioisotope of this compound, as a tracer allows for the quantification of this compound uptake and distribution in various systems, including biological ones. cambridge.orguky.edu For example, AMS with 26Al has been used in oral bioavailability studies in rats to quantify the 26Al present in blood after oral absorption of 26Al-containing sodium this compound phosphates (SALPs). uky.edu These studies determined oral this compound bioavailability from acidic SALP in biscuit material to be approximately 0.02% and from basic SALP in processed cheese to be approximately 0.05%. uky.edu AMS can measure as few as 106 atoms in a sample, offering superior mass detection limits compared to conventional decay counting methods like liquid scintillation counting. cambridge.org

Other analytical techniques mentioned in the context of this compound speciation in environmental samples include hyphenated techniques coupling chromatography (like HPLC or FPLC) with detection methods such as ICP-MS, ETAAS, or ICP-AES. geology.sk Filtration techniques and methods based on kinetic and binding strength discrimination, as well as chelating solid phase extraction, have also been employed for the fractionation of this compound in various samples. researchgate.net Detection methods like FAAS, UV/VIS spectrophotometry, and ICP OES are used to measure this compound concentration in these fractions. researchgate.net

Computational Methods for this compound-Ligand Interactions

Computational methods play a significant role in understanding the complex interactions between this compound and various ligands, particularly in biological and environmental systems. These methods can help predict speciation, model reaction mechanisms, and determine thermodynamic properties. researchgate.netresearchgate.net

Density Functional Theory (DFT): DFT is a widely used quantum mechanical method for studying organometallic systems and predicting properties like oxidation states and coordination geometry, which significantly influence the bonding and stability of complexes. researchgate.net While modeling d-block metals can be challenging due to electron correlation and multiconfigurational behavior, advancements in DFT and other quantum mechanics methods allow for detailed study of metal-ligand interactions. researchgate.net

Molecular Dynamics (MD) Simulations: MD simulations are used to study the time evolution of systems, making them suitable for investigating reaction kinetics, diffusion, and conformational changes, especially when quantum mechanical methods are too computationally expensive for large systems or long timescales. researchgate.netchemrxiv.org Classical force fields (FFs) and quantum mechanics/molecular mechanics (QM/MM) methods are approaches employed in computational modeling of metal cations, including in solution. chemrxiv.orgrsc.org Ab initio MD (AIMD) simulations can provide insights into structural properties and ligand exchange mechanisms by describing the entire system at the quantum mechanical level, although their high computational cost limits them to smaller systems and shorter timescales. chemrxiv.orgrsc.org

Computational Speciation Modeling: Computer modeling is a widely used approach to this compound speciation, particularly in environmental waters. geology.skresearchgate.net Models such as MINEQL, GEOCHEM, WHAM, ALCHEMI, and ALSCM have been developed to predict this compound speciation under different conditions. geology.sk These models are essential for interpreting water analyses and computing the degree of saturation of aqueous solutions with respect to various minerals. bc-mlard.ca However, accurate computational speciation in complex biological fluids like serum has been hampered by uncertainties regarding the stability constants of low molecular mass this compound complexes with ligands such as citrate, phosphate (B84403), and hydroxide. researchgate.net

Computational methods are also used to model protein-ligand interactions, including those involving metal ions. Techniques like homology modeling, molecular docking, and molecular dynamics simulations are employed to understand binding affinities and design potential new ligands. diva-portal.org

In vivo and In vitro Studies in Biological Systems

Investigating the behavior and effects of this compound in biological systems often involves both in vivo (in living organisms) and in vitro (in laboratory settings, such as cell cultures) studies. These approaches provide complementary information on this compound uptake, distribution, speciation, and interactions within biological environments.

In vivo Studies: Studies in living animal models, such as rats, are crucial for understanding the systemic behavior of this compound, including its absorption, distribution, metabolism, and excretion. For example, in vivo studies using 26Al and accelerator mass spectrometry have been conducted in rats to determine the oral bioavailability of this compound from different food sources. uky.edu In vivo neutron activation analysis (IVNAA) has been explored as a noninvasive diagnostic technique for measuring this compound levels in human bone. nih.gov This method utilizes the thermal neutron capture reaction 27Al(n, gamma)28Al. nih.gov In vivo imaging techniques using fluorescent sensors are also being developed to detect and visualize metal ions, including this compound, in living animal models, providing insights for disease research. bohrium.com In vivo27Al NMR spectroscopy has been shown to be feasible for studying this compound macrocyclic chelates in rats. researchgate.net

In vitro Studies: In vitro studies using cell cultures, isolated tissues, or biological molecules allow for controlled experiments to investigate specific interactions and mechanisms at a cellular or molecular level. Examples include studies on the speciation of this compound in biological systems like serum, where in vitro serum fractionation studies have shown that most this compound is protein-bound, primarily to transferrin. researchgate.net In vitro detection of metal ions, including this compound, in body fluids is important for disease prevention and utilizes various types of sensors with differing selectivity and sensitivity. bohrium.com Intracellular imaging of metal ions in living cells using fluorescent sensors can deepen the understanding of their physiological effects. bohrium.com In vitro27Al NMR spectroscopy is used to study this compound chelates with various ligands. researchgate.net Probes based on 5-formyluracil (B14596) have been designed and synthesized for detecting Al3+ ions in vitro and in biological systems. nih.gov

Geochemical Analytical Methods

Geochemical analytical methods are employed to study the distribution, speciation, and transformation of this compound in environmental samples such as soils, rocks, and natural waters. Understanding this compound geochemistry is essential due to its abundance in the Earth's crust and its potential mobility and reactivity in different geological settings.

Speciation in Environmental Samples: Determining this compound speciation in environmental samples is a difficult analytical task but crucial for understanding its environmental behavior and potential impact. researchgate.net Various procedures have been developed to distinguish between different this compound chemical forms in soil and water samples, although many have limitations in selectivity or robustness. researchgate.net Hyphenated techniques coupling chromatography with sensitive detection methods are primary tools for species-selective analysis of this compound in environmental samples. geology.sk

Analysis of Rocks and Soils: Geochemical surveys of rocks and soils involve collecting samples and analyzing their elemental composition. Methods like the six-step D.C.-arc semiquantitative emission spectrographic method have been used to analyze a range of elements, including this compound, in rock and soil samples. usgs.gov Sample preparation for soils typically involves air drying and mixing to create a composite sample. usgs.gov

Analysis of Natural Waters: Analysis of natural water samples involves measuring various constituents, including this compound. usgs.gov Techniques such as flame atomic absorption spectrophotometry are used for determining this compound concentration in water. usgs.gov Ion chromatography is used for analyzing anions like sulfate (B86663), fluoride, and chloride. usgs.gov Alkalinity is typically measured by potentiometric titration. usgs.gov Geochemical modeling is often used to interpret water analyses and calculate the speciation of dissolved constituents, including this compound, among various aqueous complexes and free ions. bc-mlard.ca This is fundamental to understanding water-rock interactions and predicting the degree of saturation with respect to minerals. bc-mlard.ca

Life Cycle Assessment (LCA) Methodologies

Life Cycle Assessment (LCA) is a standardized methodology used to quantify and evaluate the potential environmental impacts of a product or service throughout its entire life cycle, from raw material acquisition to disposal or recycling. diva-portal.orginnovaltec.comThis compound.orgThis compound.org LCA is a crucial tool for the this compound industry to assess the environmental footprint of this compound production and products. innovaltec.comThis compound.org

Stages of LCA: According to ISO standards (ISO 14040 and ISO 14044), an LCA study typically consists of four main phases:

Goal and Scope Definition: This phase defines the purpose of the study, the product system being assessed, the system boundaries, and the functional unit (a quantified description of the product's function). diva-portal.orginnovaltec.com

Life Cycle Inventory (LCI) Analysis: This involves compiling and quantifying all relevant energy and material inputs and outputs (emissions to air, land, and water) throughout the product's life cycle within the defined system boundaries. diva-portal.orgThis compound.org This can involve collecting primary data from foreground systems (processes directly controlled by the study's subject) and using data from background systems (upstream or downstream processes where primary data is difficult to collect). This compound.org

Life Cycle Impact Assessment (LCIA): In this phase, the inventory data is translated into potential environmental impacts using impact assessment methodologies. diva-portal.orginnovaltec.comThis compound.org These methodologies categorize and characterize the environmental effects (e.g., global warming potential, acidification potential, photochemical ozone creation potential, eutrophication potential) associated with the inputs and outputs identified in the LCI. diva-portal.orginnovaltec.com

Application in this compound Production: LCA has been extensively applied to assess the environmental impacts of primary and recycled this compound production. diva-portal.orgmdpi.com Studies have shown that key stages contributing to the environmental impact of primary this compound production include bauxite (B576324) mining, alumina (B75360) production (via the Bayer process), and this compound electrolysis. mdpi.com Electricity consumption is a major contributor to the environmental impact, particularly in this compound electrolysis. mdpi.com LCA studies allow for the identification of hotspots in the life cycle and the evaluation of potential improvements, such as optimizing power generation structures and adopting clean energy sources. mdpi.com

LCA studies on this compound products, such as beverage cans, have also been conducted to track environmental performance over time and benchmark progress. This compound.org These studies consider stages from raw material extraction to end-of-life management, including recycling. This compound.org

Data Table Example (Illustrative based on search results):

While specific detailed data tables for all methodologies were not readily extractable in a format suitable for interactive display from the search results, the following illustrates how data from an LCA study might be presented.

Primary this compound Production Stage	Contribution to Total Environmental Impact (Example %) mdpi.com
Bauxite Mining	2.58
Alumina Production	33.09
This compound Electrolysis	64.33

Detailed Research Findings Example:

Research using AMS with 26Al has provided specific findings on the oral bioavailability of this compound from certain food matrices. For instance, a study in rats showed that the oral bioavailability of this compound from acidic sodium this compound phosphate in biscuit material was approximately 0.02%, while from basic sodium this compound phosphate in processed cheese it was about 0.05%. These values were lower than the bioavailability observed from drinking water (~0.3%) in a previous study. uky.edu This highlights the influence of the food matrix on this compound absorption.

Future Directions and Interdisciplinary Research in Aluminum Studies

Development of Therapeutic Strategies to Mitigate Aluminum Toxicity

This compound toxicity is a significant concern in various contexts, including in individuals with chronic renal failure and potentially in neurodegenerative disorders. Research is ongoing to develop effective therapeutic strategies. Chelation therapy, which involves using agents that bind to this compound ions to facilitate their removal from the body, is a key area of investigation. Desferrioxamine (DFO) is a chelating agent that has been used, showing effectiveness in removing this compound and improving clinical symptoms in some patients. droracle.ai However, the optimal dose and administration methods for DFO are still being determined. droracle.ai

Future research aims to improve understanding of DFO treatment and develop more effective chelation approaches. researchgate.net This includes exploring the potential for this compound-selective chelators, which might be achieved through targeted distribution or the use of adjuvants. researchgate.net The ability of carboxylic acids to facilitate this compound elimination under specific conditions also warrants further study. researchgate.net The development of orally effective and safer this compound chelators is a priority, as the lack of oral efficacy and occasional side effects of DFO present challenges. researchgate.net Bidentate 3-hydroxypyridin-4-ones are considered promising alternatives, having shown the ability to increase urinary this compound excretion in animal models, although their toxicity profile requires further evaluation. researchgate.net

Beyond chelation, strategies targeting the molecular mechanisms of this compound neurotoxicity are being explored. researchgate.net These include investigating the potential of trace elements, polyphenols, and phytoextracts to counteract the adverse effects of this compound. researchgate.net Future research will also focus on standardizing protocols for measuring this compound in biological fluids and tissues, considering the impact of this compound ligands on outcomes, and utilizing techniques like genomics and metabolomics in toxicity studies. nih.gov

Breeding of this compound-Tolerant Crops

This compound toxicity in acidic soils significantly limits crop production globally, causing substantial yield losses. researchgate.netnih.gov Developing this compound-tolerant crop varieties is a critical area of research to enhance agricultural productivity in affected regions. Genetic variability for this compound tolerance exists within crop species and can be exploited through breeding programs. researchgate.net

Three primary genetic approaches are employed: exploiting natural genetic variation through selection in this compound-stressed environments, mapping quantitative trait loci (QTL) and utilizing marker-assisted selection (MAS), and developing transgenic plants with enhanced tolerance genes. researchgate.netresearchgate.net Recent research has identified molecular markers linked to this compound tolerance genes, enabling more precise and efficient selection of tolerant plants, even at the seedling stage. researchgate.netsagrainmag.co.za For instance, research in wheat has identified a major gene on chromosome 4D responsible for this compound toxicity tolerance and developed new molecular markers for this gene, which can be used in future breeding efforts. sagrainmag.co.za

Studies suggest that this compound resistance genes may also have a pleiotropic effect on phosphorus acquisition in acidic soils, further enhancing crop adaptation. frontiersin.org This involves organic acid and non-organic acid transporters influencing a joint, iron-dependent interaction between this compound resistance and improved phosphorus uptake, mediated by changes in root system architecture. frontiersin.org This potential broader impact of molecular breeding based on this compound resistance genes is a key area for future investigation. frontiersin.org

Interactive Table 1: this compound Toxicity Tolerance in Wheat

Wheat Line Susceptibility	Percentage
Highly Susceptible	70%
Tolerant	30%

Data based on screening 139 wheat lines using staining and molecular marker techniques. sagrainmag.co.za

Novel this compound Alloy Design for Enhanced Properties

Specific areas of focus include overcoming the strength-conductivity trade-off in this compound conductor materials for electrical engineering applications. castman.co.kr Novel alloy designs, advanced processing techniques, and composite material designs are being explored to improve the performance of this compound conductors. castman.co.kr For additive manufacturing (3D printing), novel this compound alloys tailored for this process are being developed, with future outlooks involving fine-tuning material characteristics like corrosion resistance for specific applications. mdpi.com

Sustainable this compound Production Technologies

The production of primary this compound is an energy-intensive process with significant environmental impacts, including substantial greenhouse gas emissions. researchgate.neteuropa.eu Future research and development are heavily focused on improving the sustainability of this compound production technologies.

Key areas of innovation include improving electrolysis methods, such as the Hall-Héroult process, to reduce energy consumption. erapres.com.tr Research efforts are also directed towards alternate technology platforms like drained cathode cells and inert anodes, which have the potential to significantly lower energy use and eliminate greenhouse gas emissions by producing oxygen instead of carbon dioxide. researchgate.netumt.edu.my Companies and research institutions are actively working on developing and validating these technologies at pilot and industrial scales. researchgate.netumt.edu.my

Innovative approaches in this compound recycling are also a critical component of sustainable production, contributing to resource efficiency and reducing the environmental footprint. erapres.com.tr This includes improvements in separation technologies, such as sensor-based systems. erapres.com.tr Furthermore, the integration of Industry 4.0 technologies like the internet of things, cloud computing, machine learning, and artificial intelligence is opening up opportunities for optimizing production processes and achieving benchmark performance in energy efficiency. researchgate.net Digital twin technology is emerging as a key driver for predictive control and operation of low-energy cells. researchgate.net

Integration of Kinetic Considerations in this compound Speciation Calculations

Understanding the speciation of this compound in various environments (biological, environmental, geological) is crucial for assessing its behavior, bioavailability, and toxicity. This compound speciation is complex due to the lability of the Al³⁺ ion and its tendency to hydrolyze and form various complexes and polynuclear species. nih.govresearchgate.net While computational methods are available for speciation calculations, efforts have been hampered by uncertainties regarding the stability constants of this compound complexes with key ligands like citrate, phosphate (B84403), and hydroxide. nih.govresearchgate.net

Current research on metal behavior, particularly in sediments, often relies on thermodynamic considerations. scispace.com However, future research needs to emphasize integrating kinetic considerations into present equilibrium speciation calculations. nih.govresearchgate.netscispace.com This is important because the kinetics of transformation between different this compound species can significantly influence its short-term and long-term behavior and bioavailability in dynamic systems. scispace.com

Specific recommendations for future research include determining more accurate stability and rate constants for this compound binding to critical ligands and proteins like transferrin. nih.govresearchgate.net Supplementing traditional potentiometric studies with techniques such as ²⁷Al-NMR and accelerator mass spectrometry with ²⁶Al is also recommended. nih.govresearchgate.net Developing new methods for generating reliable linear free energy relationships for this compound complexation and improving methods for preparing chemically well-defined stock solutions for toxicological studies are also important steps. nih.govresearchgate.net

Epidemiological Studies on this compound Toxicity and Environmental Factors

Epidemiological studies play a vital role in investigating the potential links between this compound exposure and human health outcomes, particularly neurological disorders. While the relationship between this compound and neurodegenerative diseases remains a subject of debate, studies have explored associations between chronic exposure to this compound and conditions like Alzheimer's disease (AD), Parkinson's disease (PD), and dialysis encephalopathy. semanticscholar.orgmdpi.com

Future epidemiological studies need to address challenges such as defining the full range of potentially harmful effects in humans and identifying which variables should be controlled. nih.govsemanticscholar.org Emphasis should be placed on exposure dose, dose-response effects, and the time lapse between exposure and health outcomes. semanticscholar.org Multidisciplinary collaborative research efforts are encouraged to increase understanding of the chemistry of this compound in biological systems and determine the cellular and molecular mechanisms of its toxicity. nih.gov

Studies have investigated chronic exposure through sources like drinking water and occupational settings. mdpi.com For example, some meta-analyses have suggested an increased risk of AD associated with chronic exposure to this compound via drinking water. mdpi.com However, findings across studies can vary, highlighting the need for further rigorous investigation. mdpi.com Future research should also consider vulnerable subgroups of the population and the potential influence of environmental factors and co-exposures on this compound toxicity. nih.govsemanticscholar.org

Interactive Table 2: Association between Chronic this compound Exposure and Alzheimer's Disease Risk

Exposure Source	Association with Increased AD Risk (Odds Ratio)	95% Confidence Interval
Drinking Water	1.95	1.47 – 2.59
Occupational Exposure	1.25	0.80 – 1.94

Data based on a meta-analysis of epidemiological studies. mdpi.com

Q & A

Basic Research Questions

Q. What standardized methodologies are recommended for assessing aluminum’s mechanical properties in structural applications?

• Methodology : Utilize ASTM/ISO-compliant tensile, compressive, and fatigue testing protocols. For example, strain-rate-controlled tensile tests (e.g., 0.001–0.1 s⁻¹) paired with digital image correlation (DIC) can map localized deformation in this compound alloys .
• Data Interpretation : Compare yield strength (YS), ultimate tensile strength (UTS), and elongation metrics against alloy-specific benchmarks (e.g., 6063-T5 vs. 6082-T6). Tabulate normalized ultimate compressive loads (e.g., 6063-T5: 0.85–1.12; 6082-T6: 0.78–1.05) to evaluate strain-hardening effects .

Q. How can researchers systematically analyze this compound’s corrosion mechanisms in aqueous environments?

• Experimental Design : Conduct electrochemical impedance spectroscopy (EIS) and potentiodynamic polarization in controlled pH/chloride solutions. Cross-validate with SEM-EDS to identify pitting sites and oxide layer composition .
• Contradiction Resolution : If conflicting data arise (e.g., accelerated vs. inhibited corrosion in similar alloys), isolate variables like trace impurities (Fe/Si content) or heat-treatment history using glow discharge optical emission spectroscopy (GDOES) .

Advanced Research Questions

Q. What computational approaches resolve discrepancies in predicting this compound alloy phase transformations?

• Methodology : Combine CALPHAD (CALculation of PHAse Diagrams) with machine learning (ML) models trained on high-throughput experimental datasets. For example, ML can optimize ternary Al-Cu-Mg phase equilibria predictions, reducing error margins by 12–18% compared to traditional methods .
• Data Integration : Validate simulations with in-situ synchrotron XRD to track phase evolution during aging treatments (e.g., θ-Al₂Cu precipitation in AA-2024) .

Q. How to address conflicting results in this compound alloy fatigue life predictions under cyclic loading?

• Analytical Framework : Apply fracture mechanics models (e.g., Paris’ law) to fatigue crack growth data. For anomalies (e.g., longer-than-predicted fatigue life in AA-7075), incorporate microstructural factors via electron backscatter diffraction (EBSD) to quantify grain-boundary strengthening effects .
• Case Study : Compare experimental S-N curves with finite element (FE) models (ABAQUS/ANSYS) to identify stress-concentration factors in notched specimens .

Experimental Design & Reproducibility

Q. What strategies ensure reproducibility in this compound nanocomposite synthesis?

• Protocol Optimization : Document ball-milling parameters (e.g., RPM, ball-to-powder ratio) and sintering conditions (temperature gradients ±5°C) to minimize batch variability. Use TEM to verify nanoparticle dispersion (e.g., SiC in AA-6061) .
• Data Reporting : Adhere to the Beilstein Journal of Organic Chemistry guidelines: report synthesis yields, purity (≥99.5% by ICP-OES), and crystallinity (XRD FWHM ≤0.2°) in tabular format .

Q. How to resolve contradictions in this compound’s thermal conductivity measurements across studies?

• Standardization : Apply laser flash analysis (LFA) under ASTM E1461 with identical sample geometries (e.g., 10mm discs). Address discrepancies by calibrating infrared detectors against pure Cu reference samples .
• Case Example : For AA-1050, reconcile literature values (120–130 W/m·K) by controlling annealing conditions (e.g., 350°C/2h vs. 400°C/1h) and measuring residual stress via X-ray diffraction .

Data Analysis & Interpretation

Q. What statistical methods are appropriate for analyzing this compound alloy hardness datasets with high variance?

• Approach : Use ANOVA to compare hardness across processing routes (e.g., cast vs. extruded AA-356). For non-normal distributions, apply Kruskal-Wallis tests. Report confidence intervals (95% CI) and effect sizes (Cohen’s d) .
• Example : Hardness variance in AA-7075-T6 (HV 145–165) may stem from quench-rate differences; use Weibull analysis to quantify reliability .

Q. How to interpret conflicting solubility data for this compound in molten salts?

• Resolution : Apply error-propagation analysis to gravimetric and electrochemical measurements. For Al in LiCl-KCl eutectic at 500°C, cross-reference coulometric titration (2.1–2.4 wt%) with ICP-MS post-experiment .

Tables for Key Findings

Alloy	YS (MPa)	UTS (MPa)	Elongation (%)	Reference
6063-T5	145–170	185–215	8–12
6082-T6	260–300	310–340	6–10
AA-7075 (aged)	505–540	570–600	10–12

Parameter	Optimal Range	Impact on Fatigue Life
Stress Amplitude (MPa)	150–200 (AA-2024-T3)	10⁴–10⁵ cycles
Frequency (Hz)	5–20	±7% life variation

Guidance for Researchers

• Literature Review : Prioritize peer-reviewed journals (e.g., Acta Materialia, Materials Science and Engineering A) and avoid non-academic platforms like BenchChem .
• Data Sharing : Archive raw datasets in repositories like Dryad or Figshare, adhering to FAIR principles (Findable, Accessible, Interoperable, Reusable) .
• Ethical Reporting : Cite conflicting studies transparently and propose mechanistic hypotheses to reconcile differences (e.g., solute drag vs. dislocation pinning in Al-Mg alloys) .